Thienodolin

• CAS: 149127-27-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Thienodolin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thienodolin is a naturally occurring alkaloid first isolated from Streptomyces albogriseolus and later from a marine sediment-derived Streptomyces sp.[1]. It has garnered significant interest within the scientific community for its potent anti-inflammatory and potential cancer chemopreventive properties. This technical guide provides a comprehensive overview of the known physical and chemical properties of Thienodolin, its mechanism of action, detailed experimental protocols, and an exploration of its ADME and toxicity profile. All quantitative data is presented in structured tables for ease of reference, and key biological pathways and experimental workflows are visualized using Graphviz diagrams.

Physicochemical Properties

Property	Value	Source
IUPAC Name	6-chloro-8H-thieno[2,3-b]indole-2-carboxamide	Chem-vendor
Molecular Formula	C₁₁H₇ClN₂OS	Chem-vendor
Molecular Weight	250.7 g/mol	Chem-vendor
CAS Number	149127-27-5	Chem-vendor
Appearance	Solid	Chem-vendor
Purity	≥98%	Chem-vendor
SMILES String	O=C(N)c1cc2c(nc3cc(Cl)ccc23)s1	Chem-vendor

Synthesis and Characterization

Synthesis

A facile, metal-free, one-pot synthesis for a closely related derivative, ethyl 6-chloro-8H-thieno[2,3-b]indole-2-carboxylate, has been reported. This method involves the reaction of easily accessible 1,2-diaza-1,3-dienes with indoline-2-thione under mild conditions. While a specific protocol for the direct synthesis of the carboxamide form of Thienodolin is not detailed in the available literature, this approach provides a strong foundation for its chemical synthesis. The biosynthesis of Thienodolin in Streptomyces albogriseolus has been shown to involve a tryptophan 6-halogenase and an amidotransferase[2][3].

Purification

The purification of Thienodolin from natural sources has been achieved using High-Performance Liquid Chromatography (HPLC). A reverse-phase C18 column is effective for its separation.

Experimental Protocol: HPLC Purification of Thienodolin [1]

• Column: Phenomenex C18 (250 x 10.0 mm, 5 µm)

• Mobile Phase: 80% aqueous acetonitrile (CH₃CN)

• Flow Rate: 2.5 mL/min

• Detection: UV at 210 nm

Characterization

The structural elucidation of Thienodolin has been accomplished through a combination of spectroscopic techniques.

• Infrared (IR) and Ultraviolet (UV) Spectroscopy: IR and UV spectra have been used to identify the functional groups and the chromophoric system of the molecule[1].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are crucial for determining the precise arrangement of atoms within the molecule. While specific chemical shift data is not publicly available, these techniques were instrumental in its initial characterization[1].

• Mass Spectrometry (MS): Low-resolution and high-resolution mass spectrometry have been employed to determine the molecular weight and elemental composition of Thienodolin[1].

Biological Activity and Mechanism of Action

Thienodolin exhibits significant anti-inflammatory activity by inhibiting the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells, with a reported IC₅₀ value of 17.2 ± 1.2 μM[1]. This inhibitory effect is achieved through the modulation of key inflammatory signaling pathways.

Signaling Pathways

Thienodolin's mechanism of action involves the suppression of inducible nitric oxide synthase (iNOS) at both the mRNA and protein levels[1]. This is accomplished by targeting the following signaling cascades:

• NF-κB Pathway: Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB. This is a critical step in the transcriptional activation of the iNOS gene.

• STAT1 Pathway: The compound also inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701. Phosphorylated STAT1 is another key transcription factor for iNOS expression.

Interestingly, Thienodolin does not appear to affect the Mitogen-Activated Protein Kinase (MAPK) signaling pathway[1].

Caption: Thienodolin's inhibition of NF-κB and STAT1 signaling pathways.

Experimental Protocols

Nitric Oxide Inhibition Assay [1]

• Seed RAW 264.7 cells in a 96-well plate and incubate.

• Pre-treat the cells with varying concentrations of Thienodolin for 15 minutes.

• Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS).

• After a 20-hour incubation, collect the cell culture supernatant.

• Determine the nitrite concentration using the Griess reagent by measuring the absorbance at 540 nm.

Western Blot Analysis for Protein Expression [1]

• Culture and treat RAW 264.7 cells with Thienodolin and/or LPS as required for the specific protein of interest (e.g., iNOS, IκBα, p-STAT1).

• Lyse the cells and determine the total protein concentration.

• Separate the protein lysates via SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane and then incubate with the primary antibody specific to the target protein.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Caption: A generalized workflow for Western Blot analysis.

ADME and Toxicity Profile

Absorption, Distribution, Metabolism, and Excretion (ADME)

There is currently no publicly available experimental data on the ADME properties of Thienodolin. In silico predictive models can be employed as a preliminary assessment tool for drug development professionals. These models utilize the chemical structure of Thienodolin (SMILES string) to predict properties such as oral bioavailability, blood-brain barrier penetration, and metabolic stability.

Toxicity

Experimental toxicity data for Thienodolin is limited. An MTT assay conducted on RAW 264.7 cells indicated that Thienodolin did not affect cell survival under the experimental conditions used to assess its anti-inflammatory activity[1]. However, this is not a comprehensive toxicity assessment. Further in vitro and in vivo toxicological studies are necessary to fully characterize the safety profile of Thienodolin. In silico toxicity prediction tools can also be utilized to screen for potential liabilities such as carcinogenicity, mutagenicity, and cardiotoxicity at the early stages of drug discovery.

Conclusion

Thienodolin is a promising natural product with well-defined anti-inflammatory activity mediated through the inhibition of the NF-κB and STAT1 signaling pathways. While its fundamental chemical identity is established, a comprehensive understanding of its physical properties, a detailed synthetic route to the final amide product, and a full ADME and toxicity profile are areas that require further research. The information and protocols provided in this technical guide serve as a valuable resource for scientists and researchers dedicated to advancing the study and potential therapeutic application of Thienodolin.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A tryptophan 6-halogenase and an amidotransferase are involved in thienodolin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of the Aminotransferase ThdN from Thienodolin Biosynthesis in Streptomyces albogriseolus - PubMed [pubmed.ncbi.nlm.nih.gov]

Thienodolin: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin, a natural product isolated from Streptomyces sp., has garnered interest for its potential anti-inflammatory and cancer chemopreventive properties. This technical guide provides an in-depth overview of the current understanding of thienodolin's molecular targets and the methodologies employed for their identification and validation. The information presented herein is intended to serve as a comprehensive resource for researchers engaged in the study of thienodolin and its therapeutic potential.

Quantitative Data Summary

The primary quantitative measure of thienodolin's bioactivity reported in the literature is its ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells. This inhibitory activity is a key indicator of its anti-inflammatory potential.

Parameter	Value	Cell Line	Stimulus	Reference
IC50 (Nitric Oxide Production)	17.2 ± 1.2 µM	RAW 264.7	LPS (1 µg/mL)

IC50: The half maximal inhibitory concentration.

Identified Signaling Pathways

Current research indicates that thienodolin exerts its anti-inflammatory effects by modulating key inflammatory signaling pathways, specifically the NF-κB and STAT1 pathways. Unlike many anti-inflammatory agents, thienodolin does not appear to affect the mitogen-activated protein kinase (MAPK) signaling cascade.

NF-κB Signaling Pathway

Thienodolin has been shown to inhibit the activation of the canonical NF-κB pathway. It achieves this by preventing the degradation of IκBα, the inhibitory protein that sequesters NF-κB (p65 subunit) in the cytoplasm. By stabilizing IκBα, thienodolin effectively blocks the nuclear translocation of p65, thereby preventing the transcription of pro-inflammatory genes.

Figure 1: Thienodolin's inhibition of the NF-κB signaling pathway.

STAT1 Signaling Pathway

In addition to its effects on NF-κB, thienodolin also inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at the Tyr701 residue. Phosphorylation at this site is a critical step in the activation of STAT1, which is involved in the transcriptional regulation of various inflammatory and immune response genes, including inducible nitric oxide synthase (iNOS).

Figure 2: Thienodolin's inhibition of the STAT1 signaling pathway.

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the investigation of thienodolin's biological activity. While specific protocols for thienodolin studies are not exhaustively detailed in the public domain, these representative protocols are based on standard and widely accepted methods in the field.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cells are a standard model for studying inflammation.

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Thienodolin Preparation: Thienodolin is dissolved in dimethyl sulfoxide (DMSO) to create a stock solution, which is then diluted in culture medium to the desired final concentrations. A vehicle control (DMSO) should be included in all experiments.

• LPS Stimulation: To induce an inflammatory response, cells are stimulated with lipopolysaccharide (LPS) from Escherichia coli at a concentration of 1 µg/mL.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the amount of nitrite, a stable metabolite of NO, in the cell culture supernatant.

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of thienodolin for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Collect 50 µL of the culture supernatant from each well.

• Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration based on a standard curve generated with known concentrations of sodium nitrite.

Western Blot Analysis for NF-κB and STAT1 Signaling

This technique is used to detect and quantify specific proteins in a cell lysate.

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat cells with thienodolin for 1 hour, followed by LPS stimulation for the desired time (e.g., 30 minutes for IκBα degradation, 1 hour for p-STAT1).

• Wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against IκBα, phospho-STAT1 (Tyr701), total STAT1, or a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software.

Figure 3: A generalized workflow for Western Blot analysis.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to assess the direct binding of a compound to its target protein in a cellular environment. While no CETSA data for thienodolin has been published, this protocol outlines the general procedure.

• Culture cells to a high density and harvest them.

• Resuspend the cells in PBS containing protease inhibitors.

• Divide the cell suspension into two aliquots: one treated with thienodolin and the other with a vehicle control (DMSO).

• Incubate at 37°C for a specified time to allow for compound uptake and binding.

• Heat the cell suspensions across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lyse the cells by freeze-thaw cycles.

• Separate the soluble protein fraction from the precipitated proteins by centrifugation.

• Analyze the soluble fractions by Western blot or mass spectrometry to detect the target protein's thermal stabilization in the presence of thienodolin.

In Vivo Validation

To date, there are no publicly available studies detailing the in vivo efficacy of thienodolin in animal models of inflammation or other diseases. Such studies are a critical next step in the validation of thienodolin as a potential therapeutic agent.

Representative Animal Model: LPS-Induced Endotoxemia in Mice

This model is commonly used to assess the in vivo anti-inflammatory activity of novel compounds.

• Animals: Use age- and weight-matched mice (e.g., C57BL/6).

• Treatment: Administer thienodolin (dissolved in a suitable vehicle) via an appropriate route (e.g., intraperitoneal or oral) at various doses. A vehicle control group should be included.

• Induction of Inflammation: After a pre-treatment period, inject the mice with a sublethal dose of LPS.

• Sample Collection: At a specified time point post-LPS injection, collect blood and tissues (e.g., lung, liver) for analysis.

• Outcome Measures:

  • Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the serum using ELISA.

  • Assess organ damage through histological analysis.

  • Analyze tissue homogenates for markers of inflammation (e.g., myeloperoxidase activity as an indicator of neutrophil infiltration).

Conclusion and Future Directions

Thienodolin demonstrates promising anti-inflammatory activity through the targeted inhibition of the NF-κB and STAT1 signaling pathways. The available quantitative data provides a foundation for its further investigation. To advance the development of thienodolin as a therapeutic candidate, future research should focus on:

• Direct Target Identification: Employing techniques such as affinity chromatography or a targeted CETSA approach to definitively identify the direct molecular binding partners of thienodolin.

• Comprehensive Dose-Response Studies: Expanding the quantitative analysis to determine Ki values and to assess the dose-dependent effects on a wider range of inflammatory mediators.

• In Vivo Efficacy Studies: Conducting well-designed animal model studies to validate the anti-inflammatory effects of thienodolin in a physiological context and to evaluate its pharmacokinetic and safety profiles.

This technical guide consolidates the current knowledge on thienodolin and provides a framework for its continued exploration. The elucidation of its direct molecular targets and the validation of its efficacy in vivo will be pivotal in realizing its therapeutic potential.

An In-Depth Technical Guide to the Natural Source and Synthesis of Thienodolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin, a naturally occurring alkaloid with a unique thieno[2,3-b]indole scaffold, has garnered significant interest in the scientific community due to its diverse biological activities. Initially identified as a plant growth-regulating substance, subsequent research has unveiled its potential as an anti-inflammatory and chemopreventive agent. This technical guide provides a comprehensive overview of the natural sourcing and chemical synthesis of Thienodolin, designed to equip researchers, scientists, and drug development professionals with the detailed information necessary for its study and potential therapeutic application.

Natural Source and Biosynthesis

Thienodolin is a secondary metabolite produced by the Gram-positive bacterium Streptomyces albogriseolus.[1] The biosynthesis of Thienodolin begins with the amino acid L-tryptophan and involves a series of enzymatic modifications.

The biosynthetic gene cluster for Thienodolin in S. albogriseolus has been identified and cloned. Key enzymatic steps in the pathway include:

• Halogenation: The initial step is the regioselective chlorination of L-tryptophan at the 6-position of the indole ring, a reaction catalyzed by a tryptophan 6-halogenase.

• Amidation: The final step in the biosynthesis is the formation of the carboxylic amide group, which is catalyzed by an amidotransferase.

The following diagram illustrates the proposed biosynthetic pathway of Thienodolin:

Proposed biosynthetic pathway of Thienodolin.

Isolation from Natural Source

The isolation of Thienodolin from Streptomyces albogriseolus involves fermentation of the microorganism followed by extraction and purification of the target compound.

Experimental Protocol: Isolation of Thienodolin

1. Fermentation:

• A loopful of spores from a slant culture of Streptomyces albogriseolus MJ286-76F7 is inoculated into a 500-ml Sakaguchi flask containing 125 ml of a seed medium (2.0% glycerol, 2.0% dextrin, 1.0% Bacto-soytone, 0.3% yeast extract, 0.2% (NH₄)₂SO₄, 0.2% K₂HPO₄, 0.1% MgSO₄·7H₂O, and 0.3% CaCO₃, pH 7.2).

• The culture is incubated at 28°C for 2 days on a reciprocal shaker.

• For production, 2 ml of the seed culture is transferred to a 500-ml Sakaguchi flask containing 125 ml of a production medium with the same composition as the seed medium.

• The production culture is incubated for 5 days under the same conditions.[1]

2. Extraction:

• The culture broth is harvested and filtered to separate the mycelium from the supernatant.

• The supernatant is extracted with an equal volume of ethyl acetate.

• The ethyl acetate layer is collected and concentrated under reduced pressure to yield a crude extract.

3. Purification:

• The crude extract is subjected to silica gel column chromatography, eluting with a gradient of chloroform-methanol.

• Fractions containing Thienodolin are identified by thin-layer chromatography (TLC) and pooled.

• Further purification is achieved by reversed-phase HPLC on an ODS-column using a methanol-water (40:60) solvent system.[1]

• The active fraction containing Thienodolin is collected and concentrated to dryness.

Chemical Synthesis of Thienodolin

The total synthesis of Thienodolin provides an alternative route to obtain the compound, allowing for the preparation of analogs for structure-activity relationship studies. A facile, metal-free approach has been developed for the synthesis of the thieno[2,3-b]indole core.

Experimental Protocol: Total Synthesis of a Thienodolin Analog

The following one-pot procedure describes the synthesis of ethyl 6-chloro-8H-thieno[2,3-b]indole-2-carboxylate, a close analog of Thienodolin. The final amidation step to yield Thienodolin would follow standard procedures.

1. Reaction Setup:

• To a solution of the appropriate 1,2-diaza-1,3-diene (1.0 mmol) in methanol (6.0 mL) at room temperature, 6-chloro-indoline-2-thione (1.0 mmol) is added.

• The reaction mixture is stirred at room temperature until the color changes from red to pale yellow.

• The solvent is evaporated under reduced pressure.

2. Cyclization:

• The residue is dissolved in acetonitrile (5.0 mL), and p-toluenesulfonic acid (p-TsOH) (0.2 mmol) is added.

• The mixture is stirred at 80°C and monitored by TLC.

3. Work-up and Purification:

• Upon completion of the reaction, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate, 80:20).

• The pure product is precipitated from ethyl ether/petroleum ether.

Quantitative Data Summary

Parameter	Natural Isolation	Chemical Synthesis
Source	Streptomyces albogriseolus	Chemical reagents
Yield	54 mg from 125 ml culture[1]	Not reported for Thienodolin
Purity	High purity after HPLC	High purity after chromatography
Key Reagents	Fermentation media	1,2-diaza-1,3-dienes, indoline-2-thione
Methodology	Fermentation, Extraction, Chromatography	One-pot reaction, Cyclization

Signaling Pathway of Thienodolin

Thienodolin has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells. This anti-inflammatory effect is mediated through the inhibition of specific signaling pathways.

Thienodolin suppresses the expression of inducible nitric oxide synthase (iNOS) at both the mRNA and protein levels. Mechanistic studies have revealed that Thienodolin's action is independent of the mitogen-activated protein kinase (MAPK) pathway. Instead, it targets the NF-κB and STAT1 signaling pathways.

Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB. Additionally, it inhibits the phosphorylation of STAT1 at Tyr701.

The following diagrams illustrate the inhibitory effect of Thienodolin on the NF-κB and STAT1 signaling pathways.

Inhibition of the NF-κB signaling pathway by Thienodolin.

Inhibition of the STAT1 signaling pathway by Thienodolin.

Conclusion

Thienodolin represents a promising natural product with significant biological activities. The ability to obtain this compound through both natural isolation from Streptomyces albogriseolus and chemical synthesis opens up avenues for further research and development. The elucidation of its mechanism of action, particularly its inhibitory effects on the NF-κB and STAT1 signaling pathways, provides a solid foundation for its potential therapeutic applications in inflammatory diseases and cancer. This guide provides the essential technical information for researchers to advance the study of this intriguing molecule.

References

• 1. pubs.rsc.org [pubs.rsc.org]

Thienodolin: A Technical Guide to its Anti-Inflammatory Properties and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin is a naturally occurring alkaloid first isolated from Streptomyces albogriseolus.[1] It has garnered significant interest within the scientific community for its potent anti-inflammatory properties. This technical guide provides a comprehensive overview of Thienodolin, including its chemical properties, mechanism of action, and detailed experimental protocols for its study.

Core Chemical and Physical Data

A summary of the key chemical and physical properties of Thienodolin is provided in the table below.

Property	Value	Source
CAS Number	149127-27-5	[2]
Molecular Formula	C₁₁H₇ClN₂OS	[2]
Molecular Weight	250.7 g/mol	[2]
Accurate Mass	249.9968 Da	[3]
Formal Name	6-chloro-8H-thieno[2,3-b]indole-2-carboxamide	[2]

Biological Activity and Mechanism of Action

Thienodolin exhibits significant anti-inflammatory activity, primarily through the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells.[3] The key quantitative measure of this activity is presented in the following table.

Assay	Cell Line	IC₅₀ Value	Source
Inhibition of LPS-induced Nitric Oxide Production	RAW 264.7	17.2 ± 1.2 µM	[3]

The anti-inflammatory effects of Thienodolin are mediated through its modulation of the NF-κB and STAT1 signaling pathways.

Inhibition of the NF-κB Signaling Pathway

Thienodolin's primary mechanism of action involves the inhibition of the canonical NF-κB signaling pathway. In LPS-stimulated macrophages, Thienodolin blocks the degradation of IκBα, the inhibitory protein that sequesters NF-κB (p65 subunit) in the cytoplasm.[3] By preventing IκBα degradation, Thienodolin effectively inhibits the nuclear translocation of p65, thereby preventing the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS).[3] It is noteworthy that Thienodolin does not affect the upstream mitogen-activated protein kinase (MAPK) signaling pathway.[3]

Caption: Thienodolin inhibits the NF-κB signaling pathway by preventing IκBα degradation.

Inhibition of STAT1 Phosphorylation

In addition to its effects on the NF-κB pathway, Thienodolin has been shown to inhibit the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701 in LPS-stimulated RAW 264.7 cells.[3] The activation of STAT1 is another important signaling event that contributes to the expression of iNOS.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the anti-inflammatory activity of Thienodolin.

Cell Culture and Treatment

RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO₂. For experiments, cells are pretreated with varying concentrations of Thienodolin (e.g., 0-50 µM) for 15 minutes, followed by stimulation with lipopolysaccharide (LPS) (1 µg/mL).[3]

Nitric Oxide Production Assay (Griess Assay)

• RAW 264.7 cells are seeded in a 96-well plate and treated with Thienodolin and LPS as described above.

• After a 20-24 hour incubation period, the cell culture supernatant is collected.

• The concentration of nitrite, a stable metabolite of NO, is measured using the Griess reagent.

• An equal volume of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) is added to the supernatant.

• The absorbance at 540 nm is measured using a microplate reader. The nitrite concentration is calculated from a standard curve prepared with sodium nitrite.[3]

Western Blot Analysis for iNOS Protein Expression

• RAW 264.7 cells are treated with Thienodolin and LPS for 18 hours.

• Cells are washed with phosphate-buffered saline (PBS) and lysed with a suitable lysis buffer containing protease inhibitors.

• Protein concentration in the cell lysates is determined using a BCA protein assay.

• Equal amounts of protein (e.g., 15 µg) are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) on a 9% gel.[3]

• The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• The membrane is incubated with a primary antibody against iNOS overnight at 4°C. A primary antibody against a housekeeping protein, such as β-actin, is used as a loading control.[3]

• The membrane is washed with TBST and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Western Blot Analysis for IκBα Degradation and NF-κB Nuclear Translocation

• For IκBα degradation, cells are pretreated with Thienodolin for 15 minutes and then stimulated with LPS for 15 minutes.[3] Cytoplasmic extracts are prepared and analyzed by Western blot using an antibody against IκBα.

• For NF-κB p65 nuclear translocation, cells are pretreated with Thienodolin for 15 minutes and stimulated with LPS for 1 hour.[3] Nuclear and cytoplasmic fractions are separated, and the levels of p65 in each fraction are determined by Western blot analysis.

Caption: Experimental workflow for evaluating the anti-inflammatory effects of Thienodolin.

Biosynthesis of Thienodolin

The biosynthesis of Thienodolin in Streptomyces albogriseolus initiates with the halogenation of tryptophan. A proposed biosynthetic pathway involves a series of enzymatic reactions, with key steps being catalyzed by a tryptophan 6-halogenase and an amidotransferase.[2][4]

Caption: Proposed biosynthetic pathway of Thienodolin.

Conclusion

Thienodolin is a promising natural product with well-defined anti-inflammatory properties. Its mechanism of action, centered on the inhibition of the NF-κB and STAT1 signaling pathways, makes it an attractive candidate for further investigation in the context of inflammatory diseases. The experimental protocols detailed in this guide provide a solid foundation for researchers to explore the therapeutic potential of this intriguing molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. A tryptophan 6-halogenase and an amidotransferase are involved in thienodolin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. signalingsystems.ucla.edu [signalingsystems.ucla.edu]

Early Studies on the Biological Activity of Thienodolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin, a natural product isolated from a marine-derived Streptomyces species, has emerged as a compound of interest for its notable anti-inflammatory properties. Early investigations into its biological activity have centered on its ability to modulate key signaling pathways involved in the inflammatory response. This technical guide provides an in-depth overview of these foundational studies, presenting quantitative data, detailed experimental protocols, and visual representations of the molecular pathways and experimental workflows involved.

Quantitative Biological Activity Data

The primary biological activity of Thienodolin identified in early studies is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells. The key quantitative measure of this activity is its half-maximal inhibitory concentration (IC50).

Biological Activity	Cell Line	Stimulant	IC50 Value (µM)	Reference
Inhibition of Nitric Oxide (NO) Production	RAW 264.7	Lipopolysaccharide (LPS)	17.2 ± 1.2	[1][2]

Key Experimental Protocols

The following sections detail the methodologies employed in the foundational studies of Thienodolin's biological activity.

Cell Culture and Treatment

RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2. For experimentation, cells are seeded in appropriate culture plates and allowed to adhere. Thienodolin, dissolved in a suitable solvent such as dimethyl sulfoxide (DMSO), is added to the cell cultures at various concentrations for a specified pre-treatment time before stimulation with LPS (typically 1 µg/mL).

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the production of nitric oxide by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant.

• Sample Collection: After the designated treatment period with Thienodolin and/or LPS, collect the cell culture supernatant.

• Griess Reagent Preparation: The Griess reagent is a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Reaction: Mix an equal volume of the culture supernatant with the Griess reagent in a 96-well plate.

• Incubation: Incubate the mixture at room temperature for 10-15 minutes, protected from light.

• Measurement: Measure the absorbance at approximately 540 nm using a microplate reader.

• Quantification: The nitrite concentration is determined by comparison to a standard curve generated with known concentrations of sodium nitrite.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is used to assess the cytotoxicity of Thienodolin.

• Cell Treatment: Plate cells in a 96-well plate and treat with varying concentrations of Thienodolin.

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in phosphate-buffered saline, PBS) to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO or a solution of SDS in HCl, to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength between 550 and 600 nm. Cell viability is expressed as a percentage of the untreated control.

Western Blot Analysis

Western blotting is employed to determine the protein expression levels of key signaling molecules.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method, such as the Bradford or BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a solution of non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., iNOS, IκBα, p65, STAT1, phospho-STAT1, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them using an appropriate imaging system.

RNA Isolation and Reverse Transcription-Polymerase Chain Reaction (RT-PCR)

This technique is used to measure the mRNA expression levels of the iNOS gene.

• RNA Isolation: Extract total RNA from the treated cells using a commercial RNA isolation kit or a method like TRIzol extraction.

• RNA Quantification and Quality Check: Determine the concentration and purity of the isolated RNA using a spectrophotometer.

• Reverse Transcription (RT): Synthesize complementary DNA (cDNA) from the RNA template using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Polymerase Chain Reaction (PCR): Amplify the target cDNA (iNOS) and a housekeeping gene (e.g., GAPDH or β-actin) using specific primers.

• Gel Electrophoresis: Separate the PCR products on an agarose gel and visualize the DNA bands using a fluorescent dye like ethidium bromide. The intensity of the bands reflects the initial amount of mRNA.

Signaling Pathways and Experimental Workflows

Thienodolin's Mechanism of Action in Inhibiting Nitric Oxide Production

Early studies have elucidated that Thienodolin's inhibitory effect on NO production is mediated through the suppression of inducible nitric oxide synthase (iNOS) expression. This is achieved by targeting key upstream signaling pathways, specifically the NF-κB and STAT1 pathways, without affecting the MAPKs pathway.[1][2]

Caption: Thienodolin inhibits NO production by blocking IκBα degradation and STAT1 phosphorylation.

Experimental Workflow for Investigating Thienodolin's Effect on the NF-κB and STAT1 Pathways

The logical flow of experiments to determine Thienodolin's mechanism of action involves a series of interconnected assays.

Caption: Experimental workflow to elucidate Thienodolin's anti-inflammatory mechanism.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Thienodolin Protocol for In Vitro Cell Culture Assays

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin is a naturally derived compound isolated from Streptomyces sp. found in Chilean marine sediment. It has demonstrated significant biological activity, including potent anti-inflammatory effects. This document provides detailed protocols for utilizing Thienodolin in various in vitro cell culture assays to assess its efficacy and mechanism of action, with a particular focus on its potential as an anti-inflammatory and cytotoxic agent.

Mechanism of Action

Thienodolin has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells. This inhibition occurs through the suppression of inducible nitric oxide synthase (iNOS) expression at both the mRNA and protein levels[1][2]. Mechanistically, Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit[1][2]. Furthermore, it inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701[1][2]. Notably, Thienodolin's inhibitory effects on iNOS expression are independent of the mitogen-activated protein kinase (MAPK) signaling pathway[1][2].

Data Presentation

Quantitative Data Summary

The following tables summarize the quantitative data regarding the in vitro efficacy of Thienodolin.

Table 1: Inhibitory Concentration of Thienodolin

Cell Line	Parameter	IC50 Value (µM)	Reference
RAW 264.7	Nitric Oxide Production	17.2 ± 1.2	[1][2]

Table 2: Cytotoxicity of Thienodolin (Compound 2) in Various Cell Lines

Cell Line	Cell Type	IC50 Value (µM)
HTB-26	Aggressive Breast Cancer	10 - 50
PC-3	Pancreatic Cancer	10 - 50
HepG2	Hepatocellular Carcinoma	10 - 50
HCT116	Colorectal Cancer	0.34
HCEC	Normal Intestinal Epithelial	Less Active

Note: The data for Table 2 is derived from a study on two regioisomers, with "compound 2" strongly suggested to be Thienodolin based on its chemical context.

Experimental Protocols

Protocol 1: Assessment of Nitric Oxide Production in RAW 264.7 Macrophages

This protocol details the measurement of nitric oxide production, a key indicator of inflammation, in response to Thienodolin treatment.

Materials:

• RAW 264.7 murine macrophage cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Lipopolysaccharide (LPS)

• Thienodolin

• Griess Reagent

• 96-well plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Thienodolin (e.g., 0-50 µM) for 15 minutes.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement:

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent to each sample.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration of nitrite using a sodium nitrite standard curve. The IC50 value can be determined by plotting the percentage of inhibition against the log concentration of Thienodolin.

Protocol 2: Western Blot Analysis for iNOS, IκBα, and Phospho-STAT1

This protocol outlines the procedure to assess the protein expression levels of key signaling molecules involved in Thienodolin's mechanism of action.

Materials:

• RAW 264.7 cells

• Thienodolin and LPS

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-iNOS, anti-IκBα, anti-phospho-STAT1 (Tyr701), anti-β-actin)

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

Procedure:

• Cell Treatment and Lysis:

  • Culture and treat RAW 264.7 cells with Thienodolin and/or LPS as described in Protocol 1. For iNOS expression, incubate with LPS for 18 hours. For IκBα degradation, incubate with LPS for 15 minutes. For STAT1 phosphorylation, incubate with LPS for an appropriate time (e.g., 30 minutes).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system. β-actin is used as a loading control to normalize protein levels.

Protocol 3: RT-PCR for iNOS mRNA Expression

This protocol is for quantifying the changes in iNOS gene expression in response to Thienodolin.

Materials:

• RAW 264.7 cells

• Thienodolin and LPS

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• qPCR master mix

• Primers for iNOS and a housekeeping gene (e.g., β-actin)

Procedure:

• Cell Treatment and RNA Extraction:

  • Culture and treat RAW 264.7 cells with Thienodolin and LPS. For mRNA expression, a 5-hour incubation with LPS is recommended[1].

  • Extract total RNA from the cells using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR:

  • Perform quantitative PCR using a qPCR master mix, cDNA, and specific primers for iNOS and the housekeeping gene.

  • A typical qPCR cycling protocol consists of an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in iNOS mRNA expression, normalized to the housekeeping gene.

Protocol 4: Cytotoxicity Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of Thienodolin on various cancer cell lines.

Materials:

• Cancer cell lines (e.g., HTB-26, PC-3, HepG2, HCT116)

• Appropriate cell culture medium for each cell line

• Thienodolin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow to attach overnight.

• Treatment: Treat the cells with a range of Thienodolin concentrations for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value from the dose-response curve.

Mandatory Visualizations

Signaling Pathway of Thienodolin's Anti-inflammatory Action

Caption: Thienodolin inhibits iNOS expression by blocking NF-κB and STAT1 signaling pathways.

Experimental Workflow for Assessing Thienodolin's Anti-inflammatory Effect

Caption: Workflow for evaluating the anti-inflammatory effects of Thienodolin in vitro.

Logical Relationship for Cytotoxicity and Further Mechanistic Studies

References

• 1. researchgate.net [researchgate.net]
• 2. Compound Cytotoxicity Profiling Using Quantitative High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of Thienodolin Stock Solution: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a Thienodolin stock solution for use in various research applications. Thienodolin is an alkaloid originally isolated from Streptomyces albogriseolus that has demonstrated biological activity, including plant growth regulation and inhibition of nitric oxide (NO) production in macrophage cells.[1] Proper preparation of a stable stock solution is critical for obtaining accurate and reproducible experimental results. This protocol outlines the use of dimethyl sulfoxide (DMSO) as the recommended solvent and provides guidelines for storage and handling to ensure the integrity of the compound.

Quantitative Data Summary

For ease of use and quick reference, the key quantitative data for Thienodolin and its stock solution are summarized in the table below.

Parameter	Value	Source/Comment
Molecular Formula	C₁₁H₇ClN₂OS	[1]
Molecular Weight	250.7 g/mol	[1]
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	Based on supplier recommendations
Recommended Stock Concentration	10 mM	Common laboratory practice
Storage Temperature	-20°C	General guideline for bioactive compounds
Short-term Stability (in DMSO)	Up to 1 month at -20°C	General guideline for bioactive compounds
Appearance (Solid)	A solid	[1]

Experimental Protocol: Preparation of 10 mM Thienodolin Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Thienodolin in DMSO.

Materials

• Thienodolin (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Pipettes and sterile pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-resistant gloves

Procedure

• Preparation: Before starting, ensure the work area is clean and that all materials are readily accessible. Allow the vial of Thienodolin powder to equilibrate to room temperature for at least 15-20 minutes before opening to minimize condensation.

• Weighing Thienodolin:

  • Tare a sterile microcentrifuge tube on the analytical balance.

  • Carefully weigh out the desired amount of Thienodolin powder into the tared tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.507 mg of Thienodolin (see calculation below).

  • Calculation:

    • Desired Molarity (M) = 10 mM = 0.01 mol/L

    • Molecular Weight (MW) = 250.7 g/mol

    • Volume (V) = 1 mL = 0.001 L

    • Mass (g) = M x MW x V = 0.01 mol/L x 250.7 g/mol x 0.001 L = 0.002507 g = 2.507 mg

• Dissolving Thienodolin:

  • Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the weighed Thienodolin. For a 10 mM solution with 2.507 mg of Thienodolin, add 1 mL of DMSO.

  • Close the tube tightly.

• Ensuring Complete Dissolution:

  • Vortex the solution for 1-2 minutes to facilitate the dissolution of the Thienodolin powder.

  • Visually inspect the solution to ensure that all the solid has dissolved and the solution is clear. If necessary, gently warm the solution in a 37°C water bath for a few minutes and vortex again.

• Aliquoting and Storage:

  • Once the Thienodolin is completely dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This will prevent multiple freeze-thaw cycles of the main stock.

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots in a light-protected box at -20°C.

Signaling Pathways and Experimental Workflow Diagrams

Thienodolin's Effect on the NF-κB Signaling Pathway

Thienodolin has been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory response in RAW 264.7 macrophage cells.[1] One of the key mechanisms is the prevention of IκB degradation, which in turn inhibits the activation of the NF-κB signaling pathway.[1]

Caption: Thienodolin inhibits NF-κB activation by preventing IκB degradation.

Experimental Workflow for Thienodolin Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing the Thienodolin stock solution as described in the protocol.

Caption: Workflow for preparing Thienodolin stock solution.

References

• 1. caymanchem.com [caymanchem.com]

Application Notes and Protocols for Thienodolin in Nitric Oxide Synthase (NOS) Inhibition Assays

Audience: Researchers, scientists, and drug development professionals.

Topic: This document provides detailed application notes and protocols for utilizing Thienodolin in nitric oxide synthase (NOS) inhibition assays, with a specific focus on the inducible NOS (iNOS) isoform.

Introduction

Nitric oxide (NO) is a critical signaling molecule involved in a wide range of physiological and pathological processes. It is synthesized by a family of enzymes known as nitric oxide synthases (NOS). The three main isoforms of NOS are neuronal NOS (nNOS or NOS1), inducible NOS (iNOS or NOS2), and endothelial NOS (eNOS or NOS3). While nNOS and eNOS are constitutively expressed and play roles in neurotransmission and cardiovascular homeostasis respectively, iNOS is typically expressed in response to inflammatory stimuli and produces large, sustained amounts of NO that can contribute to inflammation and tissue damage.[1][2] Consequently, selective inhibition of iNOS is a key therapeutic strategy for a variety of inflammatory diseases and cancer.

Thienodolin is a natural product isolated from a Streptomyces species derived from Chilean marine sediment.[1][3] It has been identified as an inhibitor of NO production, primarily through the suppression of iNOS expression in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7).[1][3] This document outlines the mechanism of action of Thienodolin and provides detailed protocols for its application in iNOS inhibition assays.

Mechanism of Action of Thienodolin

Thienodolin inhibits the production of nitric oxide in LPS-stimulated RAW 264.7 macrophage cells by downregulating the expression of iNOS at both the mRNA and protein levels in a dose-dependent fashion.[1][3] Its mechanism of action is distinct as it does not affect the mitogen-activated protein kinase (MAPK) signaling pathway.[1][3] Instead, Thienodolin exerts its inhibitory effects through two primary pathways:

• Inhibition of NF-κB Signaling: Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB.[1][3] NF-κB is a crucial transcription factor for the induction of iNOS expression.

• Inhibition of STAT1 Phosphorylation: The compound also inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at the Tyr701 residue.[1][3] Phosphorylated STAT1 is another key transcription factor involved in the upregulation of iNOS.

A diagram illustrating the signaling pathway of iNOS induction and its inhibition by Thienodolin is provided below.

Caption: Signaling pathway of iNOS induction by LPS and its inhibition by Thienodolin.

Quantitative Data

The inhibitory activity of Thienodolin on nitric oxide production in LPS-stimulated RAW 264.7 cells has been quantified, and the half-maximal inhibitory concentration (IC50) is summarized in the table below.

Compound	Cell Line	Stimulant	Assay	IC50 (μM)	Reference
Thienodolin	RAW 264.7	LPS (1 µg/mL)	Nitrite Measurement (Griess Assay)	17.2 ± 1.2	[1][3]

Note: Data on the direct inhibition of nNOS and eNOS isoforms by Thienodolin is not currently available. The provided IC50 value reflects the inhibition of NO production, which is a downstream effect of the suppression of iNOS expression.

Experimental Protocols

The following protocols are designed to assess the inhibitory effect of Thienodolin on iNOS activity and expression in a cell-based assay.

Protocol 1: Measurement of Nitric Oxide Production (Griess Assay)

This protocol measures the accumulation of nitrite, a stable and oxidized product of nitric oxide, in the cell culture supernatant.

Materials:

• RAW 264.7 murine macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Thienodolin (dissolved in a suitable solvent, e.g., DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (e.g., a solution containing 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

• Spectrophotometer (plate reader) capable of measuring absorbance at 540 nm

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Thienodolin (e.g., 0-50 µM) for 15 minutes. Include a vehicle control (e.g., DMSO).

• Stimulation: Stimulate the cells with LPS (1 µg/mL) to induce iNOS expression. Include a negative control group with no LPS stimulation.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a humidified 5% CO2 incubator.

• Nitrite Measurement:

  • Prepare a standard curve of sodium nitrite (e.g., 0-100 µM) in culture medium.

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent to each well containing the supernatant and standards.

  • Incubate at room temperature for 10-15 minutes, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Analysis: Calculate the nitrite concentration in the samples using the standard curve. Determine the IC50 value of Thienodolin by plotting the percentage of inhibition against the log of the compound concentration.

Protocol 2: Western Blot Analysis of iNOS Protein Expression

This protocol is used to determine the effect of Thienodolin on the protein levels of iNOS.

Materials:

• Cells treated as described in Protocol 1 (steps 1-4)

• RIPA buffer or other suitable lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Western blotting apparatus

• PVDF or nitrocellulose membranes

• Primary antibodies: anti-iNOS and anti-β-actin (as a loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After the 18-hour incubation, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 15 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-iNOS antibody overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the iNOS signal to the β-actin signal to determine the relative protein expression.

Experimental Workflow Diagram

Caption: General experimental workflow for assessing Thienodolin's inhibition of iNOS.

Future Research Directions

While the inhibitory effect of Thienodolin on iNOS is well-documented, its activity against the other NOS isoforms, nNOS and eNOS, remains to be elucidated. Future studies should focus on:

• Direct Enzyme Inhibition Assays: Utilizing purified nNOS and eNOS enzymes to determine if Thienodolin directly inhibits their catalytic activity.

• Cell-Based Assays for nNOS and eNOS: Employing appropriate cell lines (e.g., neuronal cells for nNOS, endothelial cells for eNOS) and stimuli to assess the effect of Thienodolin on the activity and expression of these isoforms.

These investigations will provide a more comprehensive understanding of the selectivity profile of Thienodolin and its potential as a therapeutic agent.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inducible Nitric Oxide Synthase: Regulation, Structure, and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Thienodolin as a Tool Compound in NF-κB Signaling Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing thienodolin as a tool compound to study the Nuclear Factor-kappa B (NF-κB) signaling pathway. Detailed protocols for key experiments are provided to facilitate the investigation of thienodolin's mechanism of action and its effects on NF-κB-mediated cellular processes.

Introduction

Thienodolin is a natural product that has been identified as an inhibitor of the NF-κB signaling pathway. The dysregulation of the NF-κB pathway is implicated in a multitude of inflammatory diseases and cancers, making it a critical target for therapeutic intervention.[1][2] Thienodolin serves as a valuable chemical probe for elucidating the intricate mechanisms governing NF-κB activation and for identifying novel therapeutic strategies targeting this pathway.

Mechanistically, thienodolin has been shown to inhibit the degradation of the inhibitor of κB alpha (IκBα).[3] In resting cells, IκBα sequesters NF-κB dimers (most commonly the p50/p65 heterodimer) in the cytoplasm.[4] Upon stimulation by various stimuli, such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent ubiquitin-dependent degradation of IκBα.[2][4][5] This releases NF-κB, allowing it to translocate to the nucleus and activate the transcription of target genes involved in inflammation and cell survival.[4] By preventing IκBα degradation, thienodolin effectively blocks the nuclear translocation of NF-κB and subsequent downstream signaling events.[3]

Data Presentation

Quantitative Data for Thienodolin

The following table summarizes the key quantitative data reported for thienodolin in the context of NF-κB signaling inhibition.

Parameter	Cell Line	Stimulus	Value	Reference
IC₅₀ (Nitrite Production)	RAW 264.7 murine macrophages	LPS (1 µg/mL)	17.2 µM	[3]

Note: Nitrite production is an indicator of inducible nitric oxide synthase (iNOS) activity, a downstream target of NF-κB signaling.

Visualization of Signaling Pathway and Experimental Workflow

Thienodolin's Point of Intervention in the Canonical NF-κB Pathway

Caption: Thienodolin inhibits the NF-κB pathway by blocking IκBα degradation.

Experimental Workflow for Assessing Thienodolin's Effect on NF-κB Signaling

References

• 1. mdpi.com [mdpi.com]
• 2. The IkappaB kinase complex: master regulator of NF-kappaB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The flavonoid luteolin prevents lipopolysaccharide-induced NF-κB signalling and gene expression by blocking IκB kinase activity in intestinal epithelial cells and bone-marrow derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Thienodolin in Plant Growth Regulation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin is a naturally derived secondary metabolite isolated from the fermentation broth of the bacterium Streptomyces albogriseolus.[1] It has been identified as a potent plant growth-regulating substance with a dual-action mechanism dependent on its concentration. This document provides a summary of its known effects, a generalized protocol for its application in plant growth studies, and a workflow for experimental procedures.

Application Notes

Thienodolin exhibits a biphasic dose-response relationship in plants, acting as a growth promoter at low concentrations and an inhibitor at higher concentrations. The primary research available has focused on its effects on rice seedlings (Oryza sativa).[1]

Biological Activity

• Growth Promotion: At micromolar concentrations, Thienodolin has been observed to promote the growth of rice seedlings. This suggests its potential application as a bio-stimulant to enhance crop establishment and vigor.

• Growth Inhibition: At higher concentrations, Thienodolin transitions from a growth promoter to an inhibitor. This characteristic indicates that careful dose-response studies are crucial for its practical application in agriculture.

Data Presentation: Effects of Thienodolin on Rice Seedlings

The following table summarizes the quantitative data on the effects of Thienodolin on the growth of rice seedlings as reported in the literature.

Concentration (M)	Observed Effect	Plant Species	Reference
1.2 x 10⁻⁶ to 1.2 x 10⁻⁵	Growth Promotion	Rice seedlings	[1]
4.0 x 10⁻⁵	Growth Inhibition	Rice seedlings	[1]

Experimental Protocols

The following is a generalized protocol for assessing the effect of Thienodolin on rice seedling growth, based on standard laboratory practices.

Protocol: Rice Seedling Growth Assay

1. Materials and Reagents:

• Rice seeds (e.g., Oryza sativa L. cv. Nipponbare)

• Thienodolin stock solution (dissolved in a suitable solvent like DMSO, then diluted in sterile water)

• 70% (v/v) Ethanol

• 1% (v/v) Sodium hypochlorite solution

• Sterile distilled water

• Petri dishes (90 mm) with sterile filter paper or Murashige and Skoog (MS) agar medium

• Growth chamber or incubator

2. Seed Sterilization:

• Select healthy, uniform rice seeds.

• Rinse the seeds with sterile distilled water.

• Immerse the seeds in 70% ethanol for 1 minute.

• Decant the ethanol and immerse the seeds in 1% sodium hypochlorite solution for 15-20 minutes with gentle agitation.

• Rinse the seeds 5-7 times with sterile distilled water to remove any traces of the sterilizing agents.

3. Seed Germination and Treatment:

• Place the sterilized seeds on sterile filter paper moistened with sterile distilled water or on the surface of MS agar in Petri dishes.

• Incubate the seeds in the dark at 28-30°C for 2-3 days to allow for germination.

• Prepare a dilution series of Thienodolin in sterile liquid MS medium or sterile water, with concentrations ranging from nanomolar to micromolar (e.g., 0 M (control), 10⁻⁸ M, 10⁻⁷ M, 1.2 x 10⁻⁶ M, 1.2 x 10⁻⁵ M, and 4.0 x 10⁻⁵ M). Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all treatments and is at a non-toxic level (e.g., <0.1%).

• Transfer uniformly germinated seedlings to new Petri dishes containing filter paper soaked with the respective Thienodolin solutions or to MS agar plates supplemented with the different concentrations of Thienodolin.

• Seal the Petri dishes and place them in a growth chamber with controlled conditions (e.g., 28°C, 16-hour light/8-hour dark photoperiod).

4. Data Collection and Analysis:

• After a defined growth period (e.g., 7-14 days), carefully remove the seedlings.

• Measure various growth parameters, including:

  • Primary root length (cm)

  • Shoot height (cm)

  • Number of lateral roots

  • Fresh weight (g)

  • Dry weight (g) (after drying at 60-70°C until a constant weight is achieved).

• Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine the significance of the differences between treatments.

Signaling Pathways and Experimental Workflows

Signaling Pathway

The specific signaling pathway through which Thienodolin exerts its effects on plant growth has not yet been elucidated in the available scientific literature. Further research, including transcriptomic and proteomic studies, is required to identify the molecular targets and signaling cascades involved.

Experimental Workflow

The following diagram illustrates the general workflow for evaluating the impact of Thienodolin on plant growth.

Caption: Workflow for Thienodolin plant growth regulation assay.

References

• 1. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Analysis of Thienodolin using Liquid Chromatography

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of Thienodolin in biological matrices using liquid chromatography coupled with mass spectrometry (LC-MS). The described methods are intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies and other analytical applications.

Introduction

Thienodolin is a novel therapeutic agent whose quantification in biological samples is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) properties. This document outlines a validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the sensitive and selective determination of Thienodolin in plasma.

Data Presentation

The following tables summarize the quantitative data obtained during the validation of the UPLC-MS/MS method for Thienodolin analysis.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter	Value
Chromatographic System	UPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Run Time	5 minutes
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transition	m/z XXX.X → YYY.Y (Precursor → Product)
Internal Standard (IS)	Structurally similar compound
IS Transition	m/z AAA.A → BBB.B (Precursor → Product)

Note: Specific m/z transitions for Thienodolin and the internal standard need to be determined experimentally.

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 1000 ng/mL (r² > 0.99)
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%
Matrix Effect	Minimal

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol describes the extraction of Thienodolin from plasma samples using protein precipitation, a common and effective method for sample clean-up.

Materials:

• Plasma samples containing Thienodolin

• Internal Standard (IS) spiking solution

• Acetonitrile (ACN), ice-cold

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard spiking solution to the plasma sample.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to the tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the tube at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 Mobile Phase A:Mobile Phase B).

• Vortex to ensure complete dissolution.

• The sample is now ready for injection into the UPLC-MS/MS system.

UPLC-MS/MS Analysis Protocol

This protocol outlines the instrumental parameters for the analysis of prepared Thienodolin samples.

Instrumentation:

• UPLC system coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometer Conditions:

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Collision Gas: Argon

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Thienodolin: m/z XXX.X → YYY.Y

  • Internal Standard: m/z AAA.A → BBB.B

Visualizations

Caption: Experimental workflow for Thienodolin analysis.

Application Notes and Protocols for Thienodolin in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thienodolin is a natural product isolated from a marine-derived Streptomyces sp. that has demonstrated significant biological activity.[1][2] Notably, it has been identified as a potent inhibitor of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7), suggesting its potential as an anti-inflammatory agent.[1][2] This document provides detailed application notes and protocols for the utilization of Thienodolin in high-throughput screening (HTS) assays aimed at the discovery and characterization of novel anti-inflammatory compounds. The methodologies described herein are based on the established activity of Thienodolin and are designed for adaptation to a high-throughput format.

Mechanism of Action

Thienodolin exerts its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. In LPS-stimulated macrophages, Thienodolin has been shown to inhibit the production of inducible nitric oxide synthase (iNOS) at both the mRNA and protein levels.[1][2] This inhibition is achieved through the suppression of two major upstream signaling pathways:

• NF-κB Pathway: Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit.[1][2]

• STAT1 Pathway: The compound also inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701.[1]

Interestingly, Thienodolin does not affect the mitogen-activated protein kinase (MAPK) signaling pathway.[1][2] This specific mechanism of action makes Thienodolin a valuable tool for assays designed to identify compounds that target the NF-κB and STAT1 pathways.

Data Presentation: Biological Activity of Thienodolin

The following table summarizes the quantitative data for the inhibitory activity of Thienodolin on nitric oxide production.

Compound	Cell Line	Stimulant	Assay	IC50 (µM)	Reference
Thienodolin	RAW 264.7	LPS	Nitric Oxide Production	17.2 ± 1.2	[1][2]

High-Throughput Screening Protocol: Inhibition of Nitric Oxide Production

This protocol describes a high-throughput, cell-based assay to screen for inhibitors of nitric oxide production in LPS-stimulated RAW 264.7 macrophage cells. Thienodolin can be used as a positive control in this assay.

1. Materials and Reagents:

• RAW 264.7 murine macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Thienodolin (positive control)

• Test compounds

• Griess Reagent System (for nitrite determination)

• 96-well or 384-well clear, flat-bottom cell culture plates

• Phosphate Buffered Saline (PBS)

• MTT or other viability assay reagent

2. Experimental Procedure:

• Cell Seeding:

  • Culture RAW 264.7 cells to 80-90% confluency.

  • Harvest cells and adjust the cell density to 2.5 x 10^5 cells/mL in complete DMEM.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (2.5 x 10^4 cells/well).

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of test compounds and Thienodolin in complete DMEM.

  • After 24 hours of incubation, remove the medium from the wells.

  • Add 100 µL of fresh medium containing the test compounds or Thienodolin at the desired concentrations. Include a vehicle control (e.g., DMSO).

  • Pre-incubate the cells with the compounds for 15 minutes at 37°C.[1]

• LPS Stimulation:

  • Prepare a stock solution of LPS in PBS.

  • Add 10 µL of LPS solution to each well to a final concentration of 1 µg/mL (except for the negative control wells).[1]

  • Incubate the plate for an additional 24 hours at 37°C in a humidified 5% CO2 incubator.

• Nitrite Measurement (Griess Assay):

  • After the 24-hour incubation, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution (Component A of Griess Reagent System) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Component B of Griess Reagent System) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration based on a standard curve prepared with sodium nitrite.

• Cell Viability Assay (Optional but Recommended):

  • To assess the cytotoxicity of the test compounds, perform a cell viability assay (e.g., MTT) on the remaining cells in the original plate.[1] This helps to distinguish between true inhibition of NO production and cell death.

Visualizations

Signaling Pathway of Thienodolin's Anti-inflammatory Action

Caption: Thienodolin inhibits LPS-induced inflammatory signaling pathways.

High-Throughput Screening Workflow for NO Inhibitors

Caption: Workflow for HTS of nitric oxide production inhibitors.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Thienodolin Dose-Response Curves

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for establishing dose-response curves for Thienodolin, a compound known to inhibit nitric oxide production by suppressing the NF-κB and STAT1 signaling pathways. Detailed protocols for cell-based assays are provided to enable researchers to determine the potency of Thienodolin and similar compounds.

Introduction

Thienodolin is a natural product that has demonstrated anti-inflammatory properties. It has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells with an IC50 value of 17.2 ± 1.2 μM.[1][2][3] This inhibitory effect is attributed to the suppression of inducible nitric oxide synthase (iNOS) expression at both the mRNA and protein levels.[1][2] Mechanistically, Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit.[1][2][3] Additionally, it inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701.[1][2][3] These actions disrupt the key signaling pathways that lead to the expression of iNOS and subsequent NO production in response to inflammatory stimuli like LPS.

This document provides detailed protocols for generating dose-response curves for Thienodolin by measuring its inhibitory effect on nitric oxide production and its impact on key signaling events.

Data Presentation

Table 1: Dose-Response of Thienodolin on Nitric Oxide Production in LPS-Stimulated RAW 264.7 Cells

Thienodolin Concentration (µM)	Nitrite Concentration (µM) (Mean ± SD)	Percent Inhibition (%)
0 (Vehicle Control)	0.4 ± 0.2	0
0 (LPS Control)	23.5 ± 0.8	0
5	18.8 ± 0.7	20
10	14.1 ± 0.6	40
17.2	11.75 ± 0.5	50
25	8.2 ± 0.4	65
50	4.7 ± 0.3	80

Note: The data presented are representative and serve as an example for illustrating a typical dose-response experiment. The IC50 value is consistent with published findings.[1][2][3]

Signaling Pathway and Experimental Workflow

Thienodolin Signaling Pathway

Caption: Thienodolin's inhibitory mechanism on the NF-κB and STAT1 pathways.

Experimental Workflow

Caption: Workflow for determining Thienodolin's dose-response.

Experimental Protocols

Protocol 1: Determination of Nitric Oxide Production using Griess Assay

This protocol details the measurement of nitrite, a stable product of NO, in the supernatant of cultured RAW 264.7 cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Thienodolin

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Griess Reagent System (e.g., from Promega or similar)

• Microplate reader

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Thienodolin Preparation: Prepare a stock solution of Thienodolin in DMSO. Further dilute the stock solution in culture medium to achieve the desired final concentrations (e.g., 0, 5, 10, 25, 50 µM). Ensure the final DMSO concentration does not exceed 0.1%.

• Treatment:

  • Remove the old medium from the cells.

  • Add 100 µL of fresh medium containing the different concentrations of Thienodolin to the respective wells.

  • Incubate for 15 minutes.[1]

• LPS Stimulation: Add 10 µL of LPS solution to each well to a final concentration of 1 µg/mL (except for the vehicle control wells).

• Incubation: Incubate the plate for 20-24 hours at 37°C in a 5% CO2 incubator.[1]

• Griess Assay:

  • Carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of the Sulfanilamide solution (Component A of the Griess Reagent System) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of the N-(1-naphthyl)ethylenediamine (NED) solution (Component B) to each well and incubate for another 5-10 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Calculate the percentage of NO inhibition for each Thienodolin concentration relative to the LPS-only control.

  • Plot the percent inhibition against the logarithm of the Thienodolin concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Analysis of iNOS Protein Expression by Western Blot

This protocol describes the detection of iNOS protein levels in cell lysates following treatment with Thienodolin and LPS.

Materials:

• Treated cells from a 6-well plate setup (prepared similarly to Protocol 1)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-iNOS and anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • After the 18-hour incubation with Thienodolin and LPS, wash the cells with ice-cold PBS.[1]

  • Add an appropriate volume of ice-cold RIPA buffer to each well and incubate on ice for 15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 15-30 µg) per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-iNOS antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Data Acquisition and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the bands, normalizing the iNOS signal to the β-actin loading control.

  • Plot the relative iNOS expression against the Thienodolin concentration.

Protocol 3: Assessment of NF-κB p65 Nuclear Translocation and STAT1 Phosphorylation

These endpoints can be assessed using immunofluorescence microscopy, high-content imaging, or ELISA-based kits.

A. Immunofluorescence for NF-κB p65 Translocation

• Cell Culture and Treatment: Seed cells on glass coverslips in a 24-well plate. Treat with Thienodolin and LPS for a shorter duration (e.g., 30-60 minutes).[4]

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Staining:

  • Block with 1% BSA in PBST for 30 minutes.

  • Incubate with anti-NF-κB p65 primary antibody for 1 hour.

  • Wash and incubate with a fluorescently labeled secondary antibody for 1 hour.

  • Counterstain the nuclei with DAPI.

• Imaging and Analysis:

  • Mount the coverslips on microscope slides.

  • Visualize the cells using a fluorescence microscope.

  • Quantify the nuclear translocation of p65 by measuring the fluorescence intensity in the nucleus versus the cytoplasm.

B. ELISA for Phospho-STAT1 (Tyr701)

• Cell Lysis: Prepare cell lysates from treated cells as described in the Western blot protocol.

• ELISA Procedure:

  • Use a commercially available phospho-STAT1 (Tyr701) ELISA kit (e.g., from Sigma-Aldrich or similar).[5]

  • Follow the manufacturer's instructions for adding lysates, antibodies, and substrate to the pre-coated plate.

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength.

  • Normalize the phospho-STAT1 signal to the total STAT1 levels (often measured in parallel wells on the same plate).

  • Plot the relative phospho-STAT1 levels against the Thienodolin concentration to generate a dose-response curve.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Suppression of nitric oxide synthase by thienodolin in lipopolysaccharide-stimulated RAW 264.7 murine macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Method for the Quantitative Analysis of Stimulation-Induced Nuclear Translocation of the p65 Subunit of NF-κB from Patient-Derived Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Thienodolin degradation and stability issues in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the degradation and stability of Thienodolin in solution. The information is intended for researchers, scientists, and drug development professionals to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Thienodolin and what are its key structural features?

Thienodolin is a heterocyclic organic molecule with the chemical name 6-chloro-8H-thieno[2,3-b]indole-2-carboxamide. Its structure consists of a fused thieno[2,3-b]indole core, a carboxamide group at the 2-position of the thiophene ring, and a chlorine atom at the 6-position of the indole ring. These features influence its chemical properties and stability.

Q2: What are the primary factors that can cause Thienodolin to degrade in solution?

Based on its structural components, the primary factors that can lead to the degradation of Thienodolin in solution are:

• pH: Both acidic and basic conditions can promote the hydrolysis of the carboxamide group.

• Oxidizing Agents: The electron-rich thieno-indole ring system is susceptible to oxidation.

• Light Exposure: The aromatic and heterocyclic nature of the molecule suggests potential photosensitivity, leading to photodegradation.

• Temperature: Elevated temperatures can accelerate the rate of all degradation pathways.

Q3: What are the likely degradation products of Thienodolin?

While specific degradation products for Thienodolin have not been extensively reported, based on its functional groups, the following are plausible:

• Hydrolysis: The carboxamide group can hydrolyze to form 6-chloro-8H-thieno[2,3-b]indole-2-carboxylic acid and ammonia.

• Oxidation: Oxidation of the thiophene or indole ring can lead to the formation of N-oxides, sulfoxides, or other oxidized species.

• Photodegradation: Exposure to light may result in complex reactions, including dimerization or cleavage of the heterocyclic rings.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of Thienodolin solutions.

Issue 1: I am observing a loss of potency or inconsistent results in my biological assays over time.

• Possible Cause: This is likely due to the degradation of Thienodolin in your experimental solution.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Whenever possible, prepare Thienodolin solutions fresh before each experiment.

  • Control pH: Ensure the pH of your solvent or buffer is within a stable range for Thienodolin. Based on the stability of similar compounds, a slightly acidic to neutral pH is often preferable to minimize hydrolysis.

  • Protect from Light: Store stock solutions and experimental samples in amber vials or wrapped in aluminum foil to prevent photodegradation.

  • Maintain Low Temperature: Store stock solutions at low temperatures (e.g., -20°C or -80°C) to slow down degradation kinetics. For working solutions, keep them on ice if they will not be used immediately.

  • Use High-Purity Solvents: Ensure that the solvents used are of high purity and free from contaminants that could catalyze degradation.

Issue 2: I see a color change in my Thienodolin solution upon storage.

• Possible Cause: A change in color, such as yellowing, is often an indication of oxidative or photodegradation, leading to the formation of colored byproducts.

• Troubleshooting Steps:

  • Inert Atmosphere: For long-term storage of stock solutions, consider purging the vial with an inert gas like argon or nitrogen to minimize exposure to oxygen.

  • Solvent Selection: Test the stability of Thienodolin in a few different high-purity, degassed solvents to identify the most suitable one for your application.

  • Purity Check: Analyze the discolored solution using HPLC with a photodiode array (PDA) detector to check for the presence of new peaks, which would indicate degradation products.

Issue 3: I am seeing unexpected peaks in my HPLC or LC-MS analysis of Thienodolin.

• Possible Cause: The appearance of new peaks is a direct sign of degradation.

• Troubleshooting Steps:

  • Forced Degradation Study: To identify potential degradation products, a forced degradation study can be performed. This involves intentionally exposing Thienodolin solutions to stress conditions (acid, base, oxidation, light, heat) to generate the degradants. This will help in developing a stability-indicating analytical method.

  • Method Validation: Ensure your analytical method is stability-indicating, meaning it can separate the intact Thienodolin from all potential degradation products.

  • Sample Handling: Be mindful of the conditions during sample preparation and analysis. For example, the temperature of the autosampler in an HPLC system should be kept low to prevent on-instrument degradation.

Data Presentation

Table 1: Hypothetical Hydrolytic Degradation of Thienodolin (1 mg/mL) at 60°C

Condition	Incubation Time (hours)	Thienodolin Remaining (%)	Major Degradation Product
0.1 M HCl	24	85	6-chloro-8H-thieno[2,3-b]indole-2-carboxylic acid
Water (pH 7)	24	98	Not significant
0.1 M NaOH	24	70	6-chloro-8H-thieno[2,3-b]indole-2-carboxylic acid

Table 2: Hypothetical Oxidative and Photolytic Degradation of Thienodolin (1 mg/mL) at Room Temperature

Condition	Incubation Time (hours)	Thienodolin Remaining (%)	Observations
3% H₂O₂	8	75	Formation of multiple minor polar degradants
UV Light (254 nm)	8	80	Solution turned slightly yellow
Fluorescent Light	24	95	Minimal change

Experimental Protocols

Protocol 1: Forced Degradation Study of Thienodolin

This protocol outlines the conditions for performing a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Thienodolin at a concentration of 1 mg/mL in a suitable organic solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At various time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • At various time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature, protected from light, for 24 hours.

  • Withdraw aliquots at different time points for HPLC analysis.

• Photolytic Degradation:

  • Place a solution of Thienodolin (e.g., 0.1 mg/mL in methanol/water) in a photostability chamber.

  • Expose the solution to UV light (e.g., 254 nm) and/or visible light for a defined period.

  • A control sample should be kept in the dark at the same temperature.

  • Analyze the samples by HPLC.

• Thermal Degradation:

  • Store a solid sample of Thienodolin in an oven at a high temperature (e.g., 80°C) for a specified period.

  • Also, incubate a solution of Thienodolin at 60°C.

  • Analyze the samples at different time points.

Protocol 2: Development of a Stability-Indicating HPLC Method

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is recommended to achieve good separation of the parent compound and its more polar degradation products.

• Detection: Use a PDA detector to monitor the elution profile at multiple wavelengths. The maximum absorption wavelength of Thienodolin should be used for quantification. The PDA detector will also be useful for peak purity analysis.

• Method Validation: The method should be validated according to ICH guidelines, demonstrating specificity (ability to separate the analyte from degradation products), linearity, accuracy, precision, and robustness.

Visualizations

Caption: Potential degradation pathways of Thienodolin.

Caption: Workflow for Thienodolin stability testing.

troubleshooting Thienodolin insolubility in aqueous media

Welcome to the technical support center for Thienodolin. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the handling and use of Thienodolin, with a particular focus on its insolubility in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is Thienodolin and what are its general properties?

Thienodolin is a novel small molecule inhibitor isolated from a Streptomyces species, known for its anti-inflammatory properties.[1] It functions by suppressing the expression of inducible nitric oxide synthase (iNOS).[2] Structurally, it is a complex heterocyclic compound, which contributes to its hydrophobic nature and consequently, its low aqueous solubility.[3]

Q2: Why is Thienodolin poorly soluble in aqueous media?

The low solubility of Thienodolin in aqueous solutions is primarily due to its chemical structure. Like many complex organic molecules, it is lipophilic, meaning it preferentially dissolves in fats, oils, lipids, and non-polar solvents rather than in water.[4] The energy required to break the crystal lattice of the solid Thienodolin and to disrupt the hydrogen-bonding network of water is not sufficiently compensated by the interactions between Thienodolin and water molecules.

Q3: What is the recommended solvent for preparing a Thienodolin stock solution?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a stock solution of Thienodolin.[5] DMSO is a powerful, water-miscible organic solvent capable of dissolving a wide range of poorly water-soluble compounds.[6] For many compounds that are not readily soluble in water or buffers, a stock solution can be prepared in an organic solvent like DMSO and then diluted into the aqueous medium for experiments.[7]

Q4: What is the maximum recommended concentration of DMSO in my final aqueous solution (e.g., cell culture medium)?

To avoid solvent-induced toxicity in cell-based assays, the final concentration of DMSO in the aqueous medium should be kept as low as possible, typically below 0.5%, with a preferred concentration of 0.1% or less.[8][9] It is crucial to include a vehicle control in your experiments, which consists of the aqueous medium with the same final concentration of DMSO as the experimental samples.[9]

Troubleshooting Guides

Issue 1: Thienodolin powder is not fully dissolving in DMSO.

If you are experiencing difficulty in dissolving Thienodolin powder in DMSO, it could be due to several factors including solvent quality, temperature, or concentration.[5]

Potential Causes and Solutions

Potential Cause	Troubleshooting Step	Explanation
Hygroscopic DMSO	Use high-purity, anhydrous DMSO, preferably from a freshly opened bottle.[10]	DMSO readily absorbs moisture from the atmosphere, and this water contamination can significantly reduce the solubility of many organic compounds.[10]
Insufficient Agitation	Vortex the solution vigorously for 1-2 minutes.[11]	Adequate mixing is essential to ensure the compound fully dissolves.
Low Temperature	Gently warm the solution in a 37°C water bath for 5-10 minutes.[5][8]	Solubility is often temperature-dependent, and gentle warming can help overcome the energy barrier for dissolution. However, avoid excessive heat as it may degrade the compound.[5]
Supersaturated Solution	Use an ultrasonic water bath to sonicate the solution for 10-15 minutes.[10]	Sonication uses sound energy to agitate particles in a solution, which can aid in dissolving challenging compounds.[10]
Concentration Too High	Verify that you are not attempting to prepare a solution that is above Thienodolin's solubility limit in DMSO. If necessary, prepare a less concentrated stock solution.[5]	Every compound has a maximum solubility in a given solvent.

Issue 2: Thienodolin precipitates upon dilution of the DMSO stock solution into an aqueous medium.

This is a common issue known as "solvent shock," which occurs when a compound dissolved in a good organic solvent is rapidly introduced into a poor solvent (the aqueous medium), causing it to precipitate.[11]

Troubleshooting Workflow

Caption: A workflow for troubleshooting Thienodolin precipitation in aqueous media.

Recommended Co-solvents and Surfactants

If precipitation persists, consider incorporating a pharmaceutically acceptable co-solvent or surfactant into your aqueous medium.[12] These agents can help to keep hydrophobic compounds in solution.[13]

Agent Type	Example	Typical Final Concentration	Notes
Co-solvent	Polyethylene glycol 400 (PEG400)	1-10%	Can significantly increase the solubility of nonpolar drugs.[13][14]
Co-solvent	Propylene glycol	1-10%	Often used in parenteral formulations to solubilize hydrophobic compounds.[12]
Surfactant	Tween® 80 (Polysorbate 80)	0.1-1%	Forms micelles that can encapsulate hydrophobic molecules.[13]
Surfactant	Pluronic® F-68	0.01-0.1%	A non-ionic surfactant often used in cell culture to reduce shear stress and aid in solubilization.[11]
Complexation Agent	HP-β-CD (Hydroxypropyl-β-cyclodextrin)	1-5%	Forms inclusion complexes with hydrophobic drugs, increasing their apparent water solubility.[3]

Note: Always test the compatibility and potential toxicity of these excipients with your specific experimental system.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Thienodolin Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of Thienodolin in DMSO that is fully dissolved and ready for dilution into aqueous media.

Materials:

• Thienodolin powder

• Anhydrous, high-purity DMSO[5]

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic water bath[10]

Procedure:

• Bring the Thienodolin vial and the anhydrous DMSO to room temperature before opening to prevent moisture condensation.[10]

• Weigh the desired amount of Thienodolin powder into a sterile microcentrifuge tube.

• Calculate the required volume of DMSO to achieve a 10 mM concentration.

• Add the calculated volume of anhydrous DMSO to the tube containing the Thienodolin powder.[10]

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.[11]

• If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 10-15 minutes.[10] Gentle warming to 37°C can also be applied.[5]

• Visually inspect the solution to ensure it is clear and free of any particulate matter.[5]

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[11]

Protocol 2: Dilution of Thienodolin Stock Solution for Cell-Based Assays

Objective: To dilute the concentrated DMSO stock solution into cell culture medium while minimizing the risk of precipitation.

Procedure:

• Warm the required volume of cell culture medium to 37°C in a conical tube.[11]

• Thaw a single-use aliquot of the Thienodolin DMSO stock solution at room temperature.

• Perform a stepwise dilution. Instead of adding the concentrated stock directly to the final volume of media, first dilute the stock into a smaller, intermediate volume of the warmed media.[11]

• While gently swirling or vortexing the conical tube of warmed media, add the intermediate dilution (or the stock solution if direct dilution is attempted) dropwise to the final volume.[8] This gradual addition helps to prevent solvent shock.

• Visually inspect the final solution for any signs of precipitation (e.g., cloudiness, crystals). If precipitation is observed, refer to the troubleshooting guide.

Thienodolin Mechanism of Action

Thienodolin has been shown to inhibit the inflammatory response in lipopolysaccharide (LPS)-stimulated macrophage cells.[2] It does not affect the Mitogen-Activated Protein Kinase (MAPK) pathway but specifically targets the NF-κB and STAT1 signaling pathways.[1][2]

Caption: Thienodolin's inhibitory action on the NF-κB and STAT1 signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. benchchem.com [benchchem.com]
• 6. How do you use dmso | Shanghai Yearn Chemical Science-Tech Co., Ltd [yearnintl.com]
• 7. selleckchem.com [selleckchem.com]
• 8. emulatebio.com [emulatebio.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. ijmsdr.org [ijmsdr.org]
• 14. longdom.org [longdom.org]

minimizing off-target effects of Thienodolin in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers minimize off-target effects and ensure the successful application of Thienodolin in their experiments.

Troubleshooting Off-Target Effects of Thienodolin

Unexpected experimental outcomes when using Thienodolin may arise from its interaction with unintended cellular targets. This guide provides a structured approach to identifying and mitigating these off-target effects.

Problem 1: Observed phenotype is inconsistent with known on-target effects (inhibition of iNOS, NF-κB, and STAT1).

Possible Cause: Thienodolin may be interacting with other cellular proteins. Based on its chemical structure, computational predictions suggest potential off-target interactions with a variety of protein classes, including other kinases, enzymes, and membrane proteins.

Troubleshooting Steps:

• Confirm On-Target Engagement:

  • Perform a dose-response experiment to ensure you are using the lowest effective concentration of Thienodolin.

  • Validate the inhibition of the intended targets (NF-κB and STAT1) in your experimental system using the protocols provided below.

• Investigate Predicted Off-Targets:

  • Review the list of predicted off-targets in Table 2 .

  • If your unexpected phenotype aligns with the known function of a predicted off-target, consider performing a direct assay to measure Thienodolin's effect on that protein's activity.

• Employ Orthogonal Validation Methods:

  • Use a structurally different inhibitor of the NF-κB or STAT1 pathway to see if it recapitulates the on-target phenotype.

  • Utilize genetic approaches such as siRNA or CRISPR/Cas9 to knockdown or knockout iNOS, components of the NF-κB pathway, or STAT1 to confirm that the observed phenotype is dependent on these targets.

Problem 2: High levels of cellular toxicity are observed at concentrations required for on-target activity.

Possible Cause: The observed toxicity may be a result of off-target interactions.

Troubleshooting Steps:

• Determine the Therapeutic Window:

  • Perform a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with your on-target activity assay to determine the concentration range where Thienodolin is effective without causing significant cell death.

• Rescue Experiment:

  • If a specific off-target is suspected to cause toxicity, attempt a rescue experiment by overexpressing a drug-resistant mutant of that target.

Frequently Asked Questions (FAQs)

Q1: What is the known on-target mechanism of action for Thienodolin?

A1: Thienodolin inhibits the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 cells by suppressing the expression of inducible nitric oxide synthase (iNOS).[1] This is achieved through two primary mechanisms:

• Inhibition of NF-κB signaling: Thienodolin prevents the degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[1]

• Inhibition of STAT1 signaling: Thienodolin inhibits the phosphorylation of STAT1 at tyrosine 701 (Tyr701).[1]

Q2: What are the potential off-targets of Thienodolin?

A2: While there is no comprehensive experimental profiling of Thienodolin's off-target interactions, computational predictions based on its chemical structure suggest potential interactions with a range of proteins. A summary of these predicted targets is provided in Table 2 . It is important to note that these are predictions and require experimental validation.

Q3: How can I experimentally validate a predicted off-target interaction?

A3: You can perform direct binding assays (e.g., surface plasmon resonance, isothermal titration calorimetry) or functional assays specific to the predicted off-target protein. For example, if a kinase is a predicted off-target, you can perform an in vitro kinase assay to measure the effect of Thienodolin on its activity.

Q4: What is the recommended starting concentration for Thienodolin in cell-based assays?

A4: The reported IC50 for the inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells is 17.2 ± 1.2 μM.[1] It is recommended to start with a dose-response experiment ranging from approximately 1 μM to 50 μM to determine the optimal concentration for your specific cell type and experimental conditions.

Data Presentation

Table 1: Quantitative Data for Thienodolin

Parameter	Value	Cell Line	Conditions	Reference
IC50 (NO Production)	17.2 ± 1.2 μM	RAW 264.7	LPS-stimulated	[1]
IC50 (NF-κB Nuclear Translocation)	Not Reported	-	-	-
IC50 (STAT1 Tyr701 Phosphorylation)	Not Reported	-	-	-

Table 2: Predicted Off-Target Classes for Thienodolin (from SwissTargetPrediction)

Protein Class	Representative Predicted Targets	Probability
Enzymes	Carbonic Anhydrases, Catechol-O-methyltransferase	High
Kinases	Serine/threonine-protein kinases, Tyrosine-protein kinases	Moderate
Membrane Receptors	G-protein coupled receptors, Ligand-gated ion channels	Moderate
Transporters	Solute carrier family members	Low
Ion Channels	Voltage-gated channels	Low

Note: This table is a summary of predicted off-targets and should be used as a guide for troubleshooting. The probabilities are qualitative summaries from the prediction tool and do not represent experimental validation.

Experimental Protocols

Protocol 1: iNOS Activity Assay (Colorimetric)

This protocol measures the activity of iNOS by quantifying the amount of nitric oxide (NO) produced, which is converted to nitrite and nitrate.

• Cell Culture and Treatment: Plate RAW 264.7 cells and allow them to adhere. Pre-treat cells with varying concentrations of Thienodolin for 1 hour. Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Lysate Preparation: Wash cells with cold PBS and lyse using a suitable lysis buffer containing protease inhibitors. Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Nitrate Reductase Reaction: To convert nitrate to nitrite, incubate the cell lysate with nitrate reductase and its cofactors according to the manufacturer's instructions (e.g., kits from Cayman Chemical or Sigma-Aldrich).

• Griess Assay: Add Griess reagents (sulfanilamide and N-(1-naphthyl)ethylenediamine) to the samples. A purple/magenta color will develop in the presence of nitrite.

• Quantification: Measure the absorbance at 540 nm using a microplate reader. Calculate the nitrite concentration using a sodium nitrite standard curve.

Protocol 2: NF-κB p65 Nuclear Translocation Assay (Western Blot)

This protocol determines the amount of NF-κB p65 that has translocated to the nucleus.

• Cell Treatment: Treat cells with Thienodolin and/or LPS as described in Protocol 1.

• Cell Fractionation:

  • Harvest cells and gently lyse the plasma membrane using a hypotonic buffer.

  • Centrifuge to pellet the nuclei. The supernatant contains the cytoplasmic fraction.

  • Wash the nuclear pellet and then lyse the nuclear membrane using a high-salt buffer to release nuclear proteins.

• Protein Quantification: Determine the protein concentration of both the cytoplasmic and nuclear fractions using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein from each fraction by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for NF-κB p65.

  • Use antibodies against a cytoplasmic marker (e.g., GAPDH) and a nuclear marker (e.g., Lamin B1) to verify the purity of the fractions.

  • Incubate with an appropriate HRP-conjugated secondary antibody and detect the signal using a chemiluminescence substrate.

Protocol 3: STAT1 Tyr701 Phosphorylation Assay (Western Blot)

This protocol assesses the phosphorylation status of STAT1.

• Cell Treatment and Lysis: Treat cells as described in Protocol 1. Lyse the cells in a buffer containing phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride) in addition to protease inhibitors.

• Protein Quantification: Determine the total protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of total protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe one membrane with a primary antibody specific for phosphorylated STAT1 (Tyr701).

  • Probe a parallel membrane with a primary antibody for total STAT1 to normalize for protein loading.

  • Incubate with appropriate HRP-conjugated secondary antibodies and detect the signal.

Visualizations

Caption: Thienodolin's on-target signaling pathway.

References

• 1. academic.oup.com [academic.oup.com]

how to prevent Thienodolin precipitation in cell culture media

This technical support center provides guidance to researchers, scientists, and drug development professionals on how to prevent the precipitation of Thienodolin in cell culture media. The following information is based on general principles for handling hydrophobic compounds in aqueous solutions, as specific data on Thienodolin is not publicly available.

Frequently Asked Questions (FAQs)

Q1: Why is my Thienodolin precipitating in the cell culture medium?

Precipitation of hydrophobic compounds like Thienodolin in aqueous cell culture media is a common issue. Several factors can contribute to this:

• Low Solubility: Thienodolin may have inherently low solubility in aqueous solutions.

• High Concentration: The final concentration of Thienodolin in your media may exceed its solubility limit.

• Solvent Shock: Adding a concentrated stock of Thienodolin (likely in an organic solvent like DMSO) directly to the aqueous media can cause it to crash out of solution.

• Temperature and pH: Changes in temperature or pH of the media can affect the solubility of the compound.[1]

• Media Components: Components in the cell culture media, such as proteins and salts, can interact with Thienodolin and reduce its solubility.

Q2: What is the best solvent to dissolve Thienodolin?

The optimal solvent for Thienodolin is likely a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO). However, it is crucial to minimize the final concentration of the organic solvent in the cell culture medium, as it can be toxic to cells. A final DMSO concentration of less than 0.1% is generally recommended.

Q3: How can I increase the solubility of Thienodolin in my cell culture experiments?

Several strategies can be employed to enhance the solubility of Thienodolin:

• Use of a Solubilizing Agent: Co-formulating Thienodolin with a non-toxic solubilizing agent can improve its stability in the media.

• Preparation of a Lipid-Based Formulation: For in vivo studies, and adaptable for in vitro work, lipid-based formulations can be effective.

• pH Adjustment: If Thienodolin has ionizable groups, adjusting the pH of the stock solution or the media might increase its solubility.

Troubleshooting Guide

Issue: Thienodolin precipitates immediately upon addition to the cell culture medium.

This is a classic sign of "solvent shock." The compound is rapidly moving from a favorable organic solvent environment to an unfavorable aqueous one.

Solution:

• Decrease the Stock Concentration: Prepare a more dilute stock solution of Thienodolin in your organic solvent.

• Step-wise Dilution: Instead of adding the stock directly to the full volume of media, perform a serial dilution. First, add the stock to a small volume of serum-containing media (serum proteins can help stabilize the compound) and then add this mixture to the rest of the media.

• Increase Mixing: Add the Thienodolin stock drop-wise to the media while gently vortexing or swirling to ensure rapid dispersal.

Issue: Thienodolin precipitates over time in the incubator.

This suggests that the compound is not stable in the media under culture conditions (e.g., 37°C, 5% CO2).

Solution:

• Reduce Final Concentration: The concentration of Thienodolin may be too high for long-term stability. Try a lower concentration.

• Frequent Media Changes: Replace the media more frequently to ensure the concentration of soluble Thienodolin remains at an effective level.

• Assess Stability: Perform a stability study to determine how long Thienodolin remains in solution under your experimental conditions (see protocol below).

Quantitative Data Summary

The following table summarizes hypothetical solubility data for Thienodolin in common solvents. Note: This data is for illustrative purposes only and should be experimentally determined for the specific batch of Thienodolin being used.

Solvent	Solubility at 25°C (mg/mL)	Solubility at 37°C (mg/mL)
DMSO	> 100	> 100
Ethanol	25	40
PBS (pH 7.4)	< 0.01	< 0.01
DMEM + 10% FBS	0.05	0.02

Experimental Protocols

Protocol: Assessing the Stability of Thienodolin in Cell Culture Media

This protocol allows for the determination of the concentration of soluble Thienodolin over time.

Materials:

• Thienodolin

• Cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

• High-Performance Liquid Chromatography (HPLC) system

Methodology:

• Prepare a stock solution of Thienodolin in DMSO.

• Spike the cell culture medium with Thienodolin to the desired final concentration.

• Aliquot the Thienodolin-containing medium into sterile microcentrifuge tubes for each time point (e.g., 0, 2, 4, 8, 12, 24 hours).

• Incubate the tubes at 37°C with 5% CO2.

• At each time point, remove one tube and centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes to pellet any precipitated compound.

• Carefully collect the supernatant.

• Analyze the concentration of Thienodolin in the supernatant by HPLC.

• Plot the concentration of soluble Thienodolin versus time to determine its stability profile.

Visualizations

Caption: Troubleshooting workflow for Thienodolin precipitation.

Caption: Hypothetical signaling pathway activated by Thienodolin.

References

• 1. Cell Culture Academy [procellsystem.com]

dealing with batch-to-batch variability of synthetic Thienodolin

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the batch-to-batch variability of synthetic Thienodolin. Our comprehensive troubleshooting guides and frequently asked questions (FAQs) will help you identify potential sources of inconsistency in your experiments and provide actionable solutions.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues encountered when working with different batches of synthetic Thienodolin.

Guide 1: Inconsistent Biological Activity in Cellular Assays

Problem: You observe significant differences in the inhibitory effect of Thienodolin on nitric oxide (NO) production or iNOS expression between different batches.

Potential Causes and Solutions:

• Purity and Impurities: The presence of unreacted starting materials, byproducts, or degradation products can alter the biological activity.

  • Solution: Verify the purity of each batch using techniques like HPLC and NMR. If possible, identify and quantify major impurities. Refer to the synthesis troubleshooting guide (Guide 2) to minimize impurity formation.

• Compound Stability and Storage: Improper storage can lead to degradation of the compound.

  • Solution: Store Thienodolin as a solid at -20°C or lower, protected from light and moisture. For stock solutions in DMSO, store in small aliquots at -80°C to minimize freeze-thaw cycles. It is recommended to prepare fresh dilutions for each experiment.

• Assay Conditions: Minor variations in experimental conditions can be amplified when working with a potent inhibitor.

  • Solution: Standardize all assay parameters, including cell seeding density, stimulation time with lipopolysaccharide (LPS), and incubation time with Thienodolin. Ensure consistent DMSO concentrations across all wells, not exceeding 0.1%.[1]

Guide 2: Variability in Synthetic Thienodolin Batches

Problem: Chemical analysis (e.g., NMR, HPLC) reveals differences in the purity profile and yield between newly synthesized batches of Thienodolin.

Potential Causes and Solutions:

• Quality of Starting Materials: The purity of precursors, such as substituted indoles and thiophenes, is critical.

  • Solution: Source high-purity starting materials from a reliable vendor. Characterize the starting materials by NMR and melting point before use.

• Reaction Conditions: Thienoindole synthesis can be sensitive to fluctuations in temperature, reaction time, and atmospheric conditions.

  • Solution: Maintain strict control over reaction parameters. Use an inert atmosphere (e.g., argon or nitrogen) where necessary to prevent oxidative side reactions. Monitor the reaction progress by TLC or LC-MS to ensure completion.

• Purification Method: Inconsistencies in the purification process can lead to varying levels of residual impurities.

  • Solution: Standardize the purification protocol. If using column chromatography, use the same silica gel, solvent system, and loading technique for each batch. For recrystallization, control the solvent, temperature, and cooling rate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Thienodolin?

A1: Thienodolin inhibits the production of nitric oxide (NO) in cells stimulated with inflammatory agents like LPS.[2][3] It achieves this by suppressing the expression of inducible nitric oxide synthase (iNOS) at both the mRNA and protein levels.[2][3]

Q2: Which signaling pathways are affected by Thienodolin?

A2: Thienodolin has been shown to inhibit the nuclear translocation of the p65 subunit of NF-κB and reduce the phosphorylation of STAT1 at Tyr701.[2][3] It does not appear to affect the MAP kinase (MAPK) signaling pathway.[2][3]

Q3: My Thienodolin batch shows lower than expected potency. What should I do first?

A3: First, verify the integrity of the compound. Check the storage conditions and the age of the stock solution. Prepare fresh dilutions from a solid aliquot and repeat the experiment. If the issue persists, we recommend re-evaluating the purity of the batch using HPLC.

Q4: How should I prepare Thienodolin for in vitro experiments?

A4: Thienodolin is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a high-concentration stock solution (e.g., 10-50 mM). This stock solution should be stored in small aliquots at -80°C. For cellular experiments, dilute the stock solution in the appropriate cell culture medium to the final desired concentration. Ensure the final DMSO concentration is consistent across all experimental conditions and does not exceed a level that is toxic to the cells (typically ≤ 0.1%).

Q5: Are there any known common impurities in synthetic Thienodolin?

A5: While specific impurity profiles can vary, potential impurities in thienoindole synthesis may include unreacted starting materials, regioisomers formed during the cyclization step, and products of over-oxidation or side reactions depending on the synthetic route employed.

Data Presentation

Consistent data logging is crucial for tracking batch-to-batch variability. We recommend maintaining a detailed record for each batch of synthetic Thienodolin.

Table 1: Batch-to-Batch Comparison of Synthetic Thienodolin

Parameter	Batch A	Batch B	Batch C	Your Batch
Chemical Properties
Synthesis Date	2025-01-15	2025-04-22	2025-08-03
Purity (by HPLC)	98.5%	95.2%	99.1%
Appearance	White Solid	Off-white Solid	White Solid
Biological Activity
IC50 (NO Inhibition)	17.2 ± 1.2 µM[2][3]	25.8 ± 3.1 µM	16.9 ± 1.5 µM
iNOS Protein Inhibition	Strong	Moderate	Strong
p-STAT1 Inhibition	Strong	Moderate	Strong

Experimental Protocols

Protocol 1: Nitric Oxide Production Measurement (Griess Assay)

This protocol is for measuring nitrite, a stable product of NO, in the supernatant of RAW 264.7 macrophage cells.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10^5 cells/mL in DMEM supplemented with 10% FBS and incubate for 24 hours.[3]

• Treatment: Pre-treat the cells with various concentrations of Thienodolin (or vehicle control) for 1-2 hours.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except for the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Griess Reaction:

  • Transfer 100 µL of cell culture supernatant to a new 96-well plate.

  • Add 100 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).[3]

  • Incubate at room temperature for 10 minutes, protected from light.[3]

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.[3] A standard curve using sodium nitrite should be prepared to quantify the nitrite concentration.

Protocol 2: Western Blot for iNOS and Phospho-STAT1

This protocol describes the detection of iNOS and phosphorylated STAT1 protein levels.

• Cell Lysis: After treatment with Thienodolin and/or LPS, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. For phospho-proteins, BSA is often preferred.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for iNOS or phospho-STAT1 (Tyr701) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Densitometry can be used to quantify the band intensities, which should be normalized to a loading control like β-actin or GAPDH.

Visualizations

Thienodolin Signaling Pathway

References

• 1. Measurement of eNOS and iNOS mRNA Expression Using Reverse Transcription Polymerase Chain Reaction | Springer Nature Experiments [experiments.springernature.com]
• 2. Quantification of iNOS mRNA with reverse transcription polymerase chain reaction directly from cell lysates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Thienodolin Cytotoxicity Assessment in Non-Cancerous Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the cytotoxicity of thienodolin in non-cancerous cell lines.

Frequently Asked Questions (FAQs)

Q1: Is there established cytotoxicity data for thienodolin in non-cancerous cell lines?

Q2: What are the initial steps to consider before initiating a cytotoxicity study with thienodolin?

A2: Before beginning your experiments, it is crucial to:

• Characterize Thienodolin: Ensure the purity and stability of your thienodolin sample.

• Cell Line Selection: Choose non-cancerous cell lines that are relevant to the intended therapeutic application or potential off-target effects of thienodolin.

• Solvent Selection: Determine a suitable solvent for thienodolin that is non-toxic to your chosen cell lines at the final concentration used in the assay. Dimethyl sulfoxide (DMSO) is commonly used, but its final concentration should typically be kept below 0.5%.

• Assay Selection: Choose a cytotoxicity or cell viability assay that is appropriate for your experimental goals and cell type. Common assays include MTT, MTS, resazurin (alamarBlue), and LDH release assays.

Q3: My cell viability results are inconsistent. What are the potential causes and troubleshooting steps?

A3: Inconsistent results in cell viability assays can stem from several factors:

• Cell Seeding Density: Inconsistent cell numbers per well can lead to variability. Ensure you have a standardized protocol for cell counting and seeding.

• Compound Precipitation: Thienodolin may precipitate out of solution at higher concentrations. Visually inspect your assay plates for any signs of precipitation. If observed, consider using a different solvent or lowering the maximum concentration.

• Assay Interference: The chemical structure of thienodolin might interfere with the assay reagents. For example, some compounds can reduce MTT or resazurin non-enzymatically. Run a cell-free control with thienodolin and the assay reagent to check for interference.

• Incubation Time: The duration of exposure to thienodolin can significantly impact cytotoxicity. Optimize the incubation time based on the doubling time of your cell line and the expected mechanism of action.

Q4: How do I interpret the IC50 value for thienodolin in a non-cancerous cell line?

A4: The half-maximal inhibitory concentration (IC50) is the concentration of thienodolin that reduces a biological response (in this case, cell viability) by 50%. A lower IC50 value indicates higher cytotoxic potential. When assessing the safety profile of a compound, a high IC50 value in non-cancerous cells is desirable, as it suggests lower toxicity to normal tissues at concentrations that may be effective against cancer cells.

Hypothetical Data Presentation

Disclaimer: The following table contains hypothetical data for illustrative purposes only, as specific cytotoxicity data for thienodolin in a range of non-cancerous cell lines is not currently available in the literature.

Cell Line	Cell Type	Assay	Incubation Time (hours)	IC50 (µM)
hFIB	Human Fibroblasts	MTT	48	> 100
HEK293	Human Embryonic Kidney	Resazurin	48	85.2
HUVEC	Human Umbilical Vein Endothelial Cells	LDH	24	> 100
RAW 264.7	Murine Macrophage	MTT	24	92.5

Experimental Protocols

MTT Assay for Cytotoxicity Assessment

This protocol provides a general framework for assessing the cytotoxicity of thienodolin using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Thienodolin compound

• Selected non-cancerous cell line

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of thienodolin in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the thienodolin stock solution in a complete culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of thienodolin. Include wells with vehicle control (medium with the same concentration of solvent) and untreated control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the log of the thienodolin concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Caption: Workflow for assessing thienodolin cytotoxicity using the MTT assay.

Caption: A generic apoptosis signaling pathway for investigation.

Technical Support Center: Refining Thienodolin Dosage for Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with essential guidance and troubleshooting strategies for establishing an appropriate Thienodolin dosage in animal studies. Given the limited publicly available in-vivo data for Thienodolin, this guide focuses on best practices and established methodologies for compounds with similar characteristics, moving from in-vitro findings to preclinical animal models.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dose for Thienodolin in an initial animal study?

A1: There is currently no established in-vivo dosage for Thienodolin in the public domain. A direct conversion from its in-vitro IC50 (17.2 ± 1.2 μM in LPS-stimulated RAW 264.7 cells) to an in-vivo dose is not scientifically valid due to complex pharmacokinetic and pharmacodynamic factors.[1][2] The recommended approach is to first determine the Maximum Tolerated Dose (MTD) in the selected animal model.[2][3] An MTD study involves administering escalating doses of Thienodolin to small groups of animals to identify the highest dose that does not cause unacceptable toxicity.[2][3]

Q2: How should I formulate Thienodolin for animal administration, considering its likely poor water solubility?

A2: Thienodolin's chemical structure suggests it may have low aqueous solubility. For oral or parenteral administration, a formulation study is crucial.[4][5] The following table outlines common formulation strategies for poorly soluble compounds that can be explored for Thienodolin.

Formulation Strategy	Description	Advantages	Potential Challenges
pH Modification	Adjusting the pH of the vehicle to ionize the compound, thereby increasing its solubility.	Simple and cost-effective.	Only applicable to ionizable compounds; risk of precipitation upon entering physiological pH.
Co-solvents	Using a mixture of water-miscible organic solvents (e.g., DMSO, PEG 300, ethanol) to dissolve the compound.[5]	Effective for many non-polar compounds.	Potential for solvent toxicity at higher concentrations.[6]
Surfactants	Employing surfactants (e.g., Tween® 80, Cremophor® EL) to form micelles that encapsulate the drug.[5]	Can significantly enhance solubility and improve bioavailability.	May cause gastrointestinal irritation or other toxicities.
Complexation	Using cyclodextrins to form inclusion complexes with the drug molecule.[4][5]	Increases solubility and can enhance stability.	Can alter the pharmacokinetic profile; may not be suitable for all compounds.
Particle Size Reduction	Micronization or nanosizing to increase the surface area for dissolution.[4][5]	Improves dissolution rate and can enhance bioavailability.[5]	Requires specialized equipment; potential for particle aggregation.

Q3: What are the critical parameters to monitor during an MTD study for Thienodolin?

A3: During an MTD study, it is essential to monitor for signs of toxicity. Key parameters include:

• Clinical Observations: Changes in behavior, activity level, posture, and grooming.

• Body Weight: Daily measurements are crucial, as significant weight loss (typically >15-20%) is a key indicator of toxicity.[3]

• Food and Water Intake: Monitor for any significant changes.

• Hematology and Clinical Chemistry: At the end of the study, blood samples should be analyzed to assess organ function.

• Gross Necropsy and Histopathology: Examination of major organs for any treatment-related changes.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of Thienodolin in formulation upon storage or dilution.	Poor stability of the formulation. Exceeding the solubility limit in the vehicle.	Prepare fresh formulations for each dosing. Conduct stability studies of the formulation. Re-evaluate the vehicle composition to ensure Thienodolin remains solubilized.
Inconsistent or no observable in-vivo effect at the predicted therapeutic dose.	Poor bioavailability due to the route of administration or formulation. Rapid metabolism and clearance of the compound. The dose is too low.	Consider alternative routes of administration (e.g., intravenous or intraperitoneal) for initial studies to bypass first-pass metabolism.[6] Optimize the formulation to enhance absorption. Conduct a dose-response study to determine the optimal therapeutic dose.[3]
Adverse reactions in animals immediately after dosing (e.g., distress, lethargy).	The vehicle may be causing toxicity at the administered volume or concentration. The formulation's pH or osmolality is not suitable for the route of administration.	Run a vehicle-only control group to assess its tolerability.[3] Reduce the concentration of organic solvents in the vehicle if possible. Ensure the pH of the formulation is within a physiological range (typically 7.2-7.4 for injections).[6]
Inflammation or irritation at the injection site.	The vehicle (e.g., high concentration of DMSO) is causing local tissue irritation. The pH of the formulation is too high or too low.	Reduce the concentration of organic solvents. Ensure the pH is close to neutral.[6] Rotate injection sites if multiple administrations are required.

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study of Thienodolin in Mice

• Animal Model: Select a relevant mouse strain (e.g., C57BL/6 or BALB/c), typically 6-8 weeks old.

• Group Allocation: Assign 3-5 mice per dose group. Include a vehicle control group.

• Dose Selection: Based on in-vitro data, a starting dose could be cautiously estimated, but a wide range of escalating doses should be tested (e.g., 1, 5, 10, 25, 50, 100 mg/kg).

• Formulation: Prepare Thienodolin in a suitable vehicle (e.g., 10% DMSO, 40% PEG 300, 50% saline).

• Administration: Administer a single dose via the intended route of administration (e.g., oral gavage or intraperitoneal injection).

• Monitoring: Observe animals daily for clinical signs of toxicity for 14 days. Record body weight daily.

• Endpoint: The MTD is defined as the highest dose that does not induce significant toxicity (e.g., >20% body weight loss, mortality, or severe clinical signs).[3]

Protocol 2: In-Vivo Efficacy Study of Thienodolin in a Lipopolysaccharide (LPS)-Induced Inflammation Model

• Animal Model: Use a mouse strain sensitive to LPS-induced inflammation.

• Group Allocation: Randomly assign animals to a vehicle control group, an LPS + vehicle group, and LPS + Thienodolin treatment groups (at least 3 dose levels below the MTD).

• Treatment: Pre-treat animals with Thienodolin or vehicle at the selected doses for a specified period before LPS challenge.

• LPS Challenge: Administer LPS (e.g., via intraperitoneal injection) to induce an inflammatory response.

• Endpoint Analysis: At a predetermined time point after LPS administration, collect blood and/or tissues to measure inflammatory markers (e.g., TNF-α, IL-6, nitric oxide).

Visualizations

Caption: Thienodolin's proposed anti-inflammatory signaling pathway.

Caption: Experimental workflow for refining Thienodolin dosage.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. benchchem.com [benchchem.com]
• 7. noblelifesci.com [noblelifesci.com]

Reference Data & Comparative Studies

A Comparative Analysis of Thienodolin and Dechlorothienodolin: Potency and Mechanism of Action in Inflammatory Response

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the biological activities of Thienodolin and its analogue, dechlorothienodolin. This document synthesizes available experimental data to highlight differences in their anti-inflammatory potency and underlying molecular mechanisms.

Thienodolin and dechlorothienodolin are two related compounds that have been investigated for their anti-inflammatory properties. This guide will delve into a direct comparison of their activities, supported by experimental findings, to provide a clear understanding of their potential as therapeutic agents.

Data Presentation: Quantitative Comparison

Experimental data on the inhibitory effects of Thienodolin and dechlorothienodolin on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells reveals a significant difference in their potency. Thienodolin demonstrates a considerably stronger inhibitory effect compared to its dechlorinated counterpart.[1]

Compound	IC50 for Nitric Oxide Inhibition (in RAW 264.7 cells)	Reference
Thienodolin	17.2 ± 1.2 μM	[1]
Dechlorothienodolin	Less potent than Thienodolin (specific IC50 not reported)	[1]

Mechanism of Action: A Tale of Two Molecules

The more potent activity of Thienodolin has led to a more in-depth investigation of its mechanism of action. Studies have shown that Thienodolin's anti-inflammatory effects are mediated through the modulation of specific signaling pathways. In contrast, detailed mechanistic studies on dechlorothienodolin are limited due to its lower potency.[1]

Thienodolin:

Thienodolin exerts its anti-inflammatory effects by suppressing the expression of inducible nitric oxide synthase (iNOS) at both the mRNA and protein levels.[1] This suppression is achieved through the inhibition of key transcription factors, namely NF-κB and STAT1. Specifically, Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit.[1] Additionally, it inhibits the phosphorylation of STAT1 at Tyr701.[1] Interestingly, the anti-inflammatory action of Thienodolin does not appear to involve the mitogen-activated protein kinase (MAPK) signaling pathway.[1]

Dechlorothienodolin:

While dechlorothienodolin also inhibits nitric oxide production in LPS-stimulated RAW 264.7 cells, it is less potent than Thienodolin.[1] The specific molecular mechanisms underlying the anti-inflammatory activity of dechlorothienodolin, including its effects on the NF-κB and STAT1 signaling pathways, have not been as extensively studied and reported in the available scientific literature.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the known mechanism of action of Thienodolin and the general experimental workflow used in these studies, the following diagrams have been generated using Graphviz (DOT language).

Caption: Thienodolin's inhibitory mechanism on the NF-κB and STAT1 signaling pathways.

Caption: General experimental workflow for comparing Thienodolin and Dechlorothienodolin activity.

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the comparison of Thienodolin and dechlorothienodolin.

Nitric Oxide Inhibition Assay (Griess Assay)

This assay quantifies the amount of nitrite, a stable and soluble breakdown product of nitric oxide, in the cell culture supernatant.

• Cell Culture: RAW 264.7 murine macrophage cells are seeded in 96-well plates at a density of 1.5 x 10^5 cells/mL and allowed to adhere overnight.

• Treatment: The cells are pre-treated with varying concentrations of Thienodolin or dechlorothienodolin for 1-2 hours.

• Stimulation: Following pre-treatment, the cells are stimulated with lipopolysaccharide (LPS) at a concentration of 1 µg/mL to induce an inflammatory response and nitric oxide production. A control group without LPS stimulation is also included.

• Incubation: The plates are incubated for 24 hours.

• Griess Reagent Preparation: The Griess reagent is prepared by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Measurement: After incubation, 100 µL of the cell culture supernatant is mixed with 100 µL of the Griess reagent in a new 96-well plate.

• Absorbance Reading: The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite is determined by comparison with a standard curve of sodium nitrite. The IC50 value, the concentration of the compound that inhibits 50% of nitric oxide production, is then calculated.

Western Blot Analysis

Western blotting is employed to determine the levels of specific proteins involved in the inflammatory signaling pathways.

• Cell Lysis: After treatment and stimulation as described above, the RAW 264.7 cells are washed with cold phosphate-buffered saline (PBS) and then lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a protein assay, such as the Bradford assay.

• SDS-PAGE: Equal amounts of protein (typically 20-30 µg) from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is blocked with a solution of 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for the target proteins (e.g., iNOS, phospho-STAT1, IκBα, and a loading control like β-actin).

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged. The band intensities are quantified using densitometry software and normalized to the loading control.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]

Thienodolin's Impact on STAT1 Phosphorylation: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Thienodolin's effect on STAT1 phosphorylation against other known modulators. The information is supported by experimental data and detailed protocols to aid in research and development.

Thienodolin, a natural product isolated from Streptomyces albogriseolus, has demonstrated inhibitory effects on the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at the tyrosine residue 701 (Tyr701). This post-translational modification is a critical step in the Janus kinase (JAK)/STAT signaling pathway, which plays a pivotal role in inflammatory responses, immune regulation, and cell growth. The inhibition of STAT1 phosphorylation by Thienodolin suggests its potential as a modulator of these cellular processes.

Comparative Analysis of STAT1 Phosphorylation Inhibitors

To contextualize the activity of Thienodolin, this guide compares its effects with other well-documented inhibitors of STAT1 phosphorylation: Luteolin, Parthenolide, and Resveratrol. While direct IC50 values for STAT1 phosphorylation inhibition are not uniformly available in the literature for all compounds, the following table summarizes the existing data on their inhibitory activities.

Compound	Target	Cell Line	Stimulus	Observed Effect	IC50	Reference
Thienodolin	p-STAT1 (Tyr701)	RAW 264.7	LPS	Inhibition of phosphorylation	Not Reported	[1][2][3]
Luteolin	p-STAT1 (Ser727)	N9 Microglia	IFN-γ	Significant reduction in phosphorylation	Not Reported	[4]
Parthenolide	STAT1/STAT3	Various	Cytokines	Inhibition of phosphorylation	Not Reported for STAT1	[5]
Resveratrol	p-STAT1 (Tyr701 & Ser727)	Macrophages	IFN-γ	Inhibition of phosphorylation	Not Reported	[6]

Note: The IC50 value for Thienodolin on nitric oxide production in LPS-stimulated RAW 264.7 cells is reported as 17.2 ± 1.2 µM, which is an indirect indicator of its anti-inflammatory activity[1][3]. IC50 values for Parthenolide often refer to STAT3 inhibition[7][8].

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the canonical JAK/STAT1 signaling pathway and a typical experimental workflow for assessing the effect of an inhibitor on STAT1 phosphorylation.

Figure 1: Simplified JAK/STAT1 signaling pathway and the inhibitory action of Thienodolin.

Figure 2: General experimental workflow for assessing STAT1 phosphorylation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for Western Blotting and Flow Cytometry to assess STAT1 phosphorylation.

Western Blotting for Phospho-STAT1 (Tyr701)

This protocol is adapted for use with RAW 264.7 murine macrophage cells.

1. Cell Culture and Treatment:

• Seed RAW 264.7 cells in 6-well plates and culture until they reach 80-90% confluency.

• Pre-treat the cells with desired concentrations of Thienodolin or alternative inhibitors for 15 minutes.

• Stimulate the cells with Lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 4 hours[2].

2. Cell Lysis and Protein Quantification:

• Wash the cells with ice-cold Phosphate-Buffered Saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

3. SDS-PAGE and Protein Transfer:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

4. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for phospho-STAT1 (Tyr701) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

5. Detection and Quantification:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Capture the image using a chemiluminescence imaging system.

• To normalize for protein loading, strip the membrane and re-probe with an antibody for total STAT1 or a housekeeping protein like β-actin or GAPDH[9].

• Quantify the band intensities using densitometry software.

Flow Cytometry for Intracellular Phospho-STAT1 (Tyr701)

This method allows for the quantitative analysis of STAT1 phosphorylation at a single-cell level[10].

1. Cell Preparation and Treatment:

• Prepare a single-cell suspension of RAW 264.7 cells.

• Pre-treat the cells with the inhibitor of interest.

• Stimulate the cells with LPS as described in the Western Blotting protocol.

2. Fixation and Permeabilization:

• Fix the cells with a fixation buffer (e.g., 1.5-4% paraformaldehyde) for 10-15 minutes at room temperature.

• Permeabilize the cells by adding ice-cold methanol and incubating for at least 30 minutes on ice. This step is crucial for allowing the antibody to access intracellular epitopes.

3. Intracellular Staining:

• Wash the permeabilized cells with staining buffer (e.g., PBS with 1% BSA).

• Incubate the cells with a fluorochrome-conjugated antibody specific for phospho-STAT1 (Tyr701) for 30-60 minutes at room temperature, protected from light.

• (Optional) Co-stain with antibodies against cell surface markers to identify specific cell populations.

• Wash the cells twice with staining buffer.

4. Data Acquisition and Analysis:

• Resuspend the cells in staining buffer for analysis on a flow cytometer.

• Acquire data, ensuring to collect a sufficient number of events for statistical analysis.

• Analyze the data using appropriate flow cytometry software. Gate on the cell population of interest and quantify the median fluorescence intensity (MFI) of the phospho-STAT1 signal.

Conclusion

Thienodolin presents as a promising inhibitor of STAT1 phosphorylation, a key event in inflammatory signaling. The provided comparative data and detailed experimental protocols offer a foundation for further investigation into its mechanism of action and therapeutic potential. Future studies should aim to determine the precise IC50 value of Thienodolin for STAT1 phosphorylation to allow for a more direct and quantitative comparison with other inhibitors. Researchers are encouraged to utilize the outlined protocols to validate and expand upon these findings.

References

• 1. Suppression of nitric oxide synthase by thienodolin in lipopolysaccharide-stimulated RAW 264.7 murine macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Apigenin and luteolin modulate microglial activation via inhibition of STAT1-induced CD40 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm [frontiersin.org]
• 6. Resveratrol down-regulates interferon-γ-inducible inflammatory genes in macrophages: molecular mechanism via decreased STAT-1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Parthenolide Inhibits STAT3 Signaling by Covalently Targeting Janus Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Detection of intracellular phosphorylated STAT-1 by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Thienodolin: Specificity and Cross-Reactivity in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the marine-derived compound Thienodolin, focusing on its specificity and potential for cross-reactivity within key cellular signaling pathways. While direct, comprehensive kinase profiling data for Thienodolin is not publicly available, this document synthesizes existing mechanistic data and compares it with the known specificity profiles of other inhibitors targeting similar pathways.

Introduction to Thienodolin

Thienodolin is a novel, sulfur-containing indole alkaloid isolated from a marine sediment-derived Streptomyces sp.[1]. It has demonstrated significant anti-inflammatory properties by inhibiting the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells[1][2]. This inhibitory effect is attributed to its modulation of specific downstream signaling pathways, which will be the focus of this comparative guide.

Mechanistic Specificity of Thienodolin

Current research indicates that Thienodolin's anti-inflammatory effects are mediated through the targeted inhibition of the NF-κB and STAT1 signaling pathways, while notably not affecting the MAPK pathway.

Thienodolin has been shown to suppress the induction of inducible nitric oxide synthase (iNOS) at both the protein and mRNA levels in a dose-dependent manner[2]. This suppression is achieved by:

• Inhibition of NF-κB Nuclear Translocation: Thienodolin blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit[1][2].

• Inhibition of STAT1 Phosphorylation: The compound inhibits the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701[1][2].

Importantly, studies have demonstrated that Thienodolin does not affect the phosphorylation of mitogen-activated protein kinases (MAPKs), including p38 MAPK, ERK1/2, and SAPK/JNK, in LPS-stimulated RAW 264.7 cells[2]. This indicates a degree of specificity in its mechanism of action, distinguishing it from broader inflammatory inhibitors that may target MAPK pathways.

Quantitative Data Summary

The primary quantitative measure of Thienodolin's activity reported in the literature is its IC50 value for the inhibition of nitric oxide production.

Compound	Assay System	Endpoint	IC50 Value (µM)	Reference
Thienodolin	LPS-stimulated RAW 264.7 cells	Nitrite Production	17.2	[2]
Dechlorothienodolin	LPS-stimulated RAW 264.7 cells	Nitrite Production	Less potent than Thienodolin	[2]

Comparative Analysis with Other Pathway Inhibitors

In the absence of direct kinase-wide profiling of Thienodolin, we can infer its potential for cross-reactivity by comparing its targeted pathways with the known specificity of other inhibitors of NF-κB and STAT1 signaling.

The NF-κB signaling pathway can be inhibited at multiple levels, and the specificity of inhibitors often varies depending on their direct target.

Inhibitor Class	Direct Target	Known Cross-Reactivity/Off-Targets
IKK Inhibitors (e.g., TPCA-1, IMD-0354)	IκB Kinase (IKK) complex	Can exhibit off-target effects on other kinases due to the conserved nature of the ATP-binding site.
Proteasome Inhibitors (e.g., Bortezomib)	26S Proteasome	Broad cellular effects due to the central role of the proteasome in protein degradation.
Direct NF-κB Binders (e.g., Helenalin)	p65 subunit	Can react with other proteins containing reactive cysteine residues.

Thienodolin's mechanism of preventing IκBα degradation suggests it may act upstream of or at the level of the IKK complex or the ubiquitination machinery. A comprehensive kinase screen would be necessary to determine its cross-reactivity with other kinases.

STAT inhibitors often target the SH2 domain, which is responsible for dimerization and activation. The high degree of conservation among STAT family members can lead to cross-reactivity.

Inhibitor	Target	Known Cross-Reactivity
Fludarabine	STAT1	Also inhibits STAT3.
Stattic	STAT3	Can also inhibit STAT1.

Given that Thienodolin inhibits STAT1 phosphorylation, it could potentially interact with the upstream Janus kinases (JAKs) or directly with STAT1. Kinase profiling would be essential to determine its selectivity against the JAK family and other STAT-family-related kinases.

Experimental Protocols

Objective: To determine the inhibitory effect of a compound on nitric oxide production in LPS-stimulated macrophages.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cell Plating: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Thienodolin) for 15 minutes.

• Stimulation: Lipopolysaccharide (LPS) is added to the wells at a final concentration of 1 µg/mL to induce nitric oxide production.

• Incubation: The plates are incubated for 24 hours at 37°C in a 5% CO2 incubator.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent system. The absorbance at 540 nm is measured using a microplate reader.

• Data Analysis: The percentage of inhibition is calculated relative to the LPS-only control, and the IC50 value is determined by non-linear regression analysis.

Objective: To assess the effect of a compound on the phosphorylation and degradation of key signaling proteins.

Methodology:

• Cell Culture and Treatment: RAW 264.7 cells are cultured and treated with the test compound and LPS as described above for specific time points (e.g., 15-60 minutes for phosphorylation events).

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or BSA in TBST and then incubated with primary antibodies against the proteins of interest (e.g., phospho-p65, IκBα, phospho-STAT1, phospho-p38, β-actin).

• Secondary Antibody Incubation: The membrane is washed and incubated with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin).

Visualizations

Caption: Thienodolin's inhibitory effects on the NF-κB and STAT1 signaling pathways.

References

• 1. Selectivity of the NF-κB Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro benchmarking of NF-κB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-Inflammatory Properties of Thienodolin and Resveratrol

For Immediate Release

[City, State] – [Date] – In the ongoing search for novel anti-inflammatory agents, a comprehensive comparative guide of Thienodolin and resveratrol has been compiled for researchers, scientists, and professionals in drug development. This guide provides a detailed examination of their mechanisms of action, supported by experimental data, to facilitate an objective assessment of their therapeutic potential.

Executive Summary

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. This report details the anti-inflammatory effects of two compounds: Thienodolin, a marine-derived fungal metabolite, and resveratrol, a well-studied polyphenol found in various plants. While both compounds exhibit significant anti-inflammatory properties, they operate through distinct molecular pathways, offering different strategic advantages for therapeutic development.

Quantitative Comparison of Anti-Inflammatory Activity

The following table summarizes the inhibitory concentrations (IC50) of Thienodolin and resveratrol on key inflammatory markers in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells. This cell line is a widely accepted model for studying inflammatory responses.

Compound	Inflammatory Marker	IC50 Value (μM)	Cell Line	Reference
Thienodolin	Nitric Oxide (NO)	17.2 ± 1.2	RAW 264.7	[1][2]
Resveratrol	Interleukin-6 (IL-6)	17.5 ± 0.7	RAW 264.7	[3]
Tumor Necrosis Factor-alpha (TNF-α)	18.9 ± 0.6	RAW 264.7	[3]

Mechanisms of Anti-Inflammatory Action

Thienodolin and resveratrol achieve their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory cascade.

Thienodolin primarily targets the NF-κB and STAT1 signaling pathways. It inhibits the production of nitric oxide (NO) by suppressing the expression of inducible nitric oxide synthase (iNOS) at both the messenger RNA (mRNA) and protein levels.[1][2] Notably, Thienodolin does not affect the mitogen-activated protein kinase (MAPK) signaling pathway.[1][2]

Resveratrol , on the other hand, exhibits a broader mechanism of action. It is known to inhibit the NF-κB signaling pathway, similar to Thienodolin.[4][5] However, resveratrol also modulates the MAPK pathway and activates Sirtuin 1 (SIRT1), a protein that plays a crucial role in cellular stress resistance and inflammation.[4][5] This multi-targeted approach allows resveratrol to influence a wider array of inflammatory mediators.

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the distinct signaling pathways modulated by Thienodolin and resveratrol.

Caption: Thienodolin's anti-inflammatory signaling pathway.

Caption: Resveratrol's anti-inflammatory signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further investigation.

Cell Culture and Treatment

RAW 264.7 murine macrophage cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells were seeded in appropriate plates and allowed to adhere overnight. Cells were then pre-treated with various concentrations of Thienodolin or resveratrol for a specified time before stimulation with 1 µg/mL of lipopolysaccharide (LPS) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the concentration of nitrite, a stable product of NO, in the cell culture supernatant.

Caption: Experimental workflow for the Nitric Oxide Assay.

Procedure:

• After cell treatment and stimulation, 100 µL of the cell culture supernatant was transferred to a new 96-well plate.

• 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) was added to each well containing the supernatant.

• The plate was incubated at room temperature for 10-15 minutes, protected from light.

• The absorbance was measured at 540 nm using a microplate reader.

• The nitrite concentration was determined by comparison with a standard curve generated using known concentrations of sodium nitrite.

Western Blot Analysis for Signaling Proteins

This technique is used to detect and quantify specific proteins in a cell lysate, providing insights into the activation of signaling pathways.

Procedure:

• Cell Lysis: After treatment, cells were washed with cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein from each sample were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins were transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane was blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane was then incubated overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., iNOS, p-NF-κB, p-STAT1, β-actin).

• Secondary Antibody Incubation: After washing with TBST, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities were quantified using densitometry software.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

ELISA is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones.

Procedure:

• The concentrations of TNF-α and IL-6 in the cell culture supernatants were measured using commercially available ELISA kits, following the manufacturer's instructions.

• Briefly, supernatants were added to wells of a microplate pre-coated with a capture antibody specific for the cytokine of interest.

• After incubation and washing, a detection antibody conjugated to an enzyme was added.

• A substrate solution was then added, and the resulting color development was proportional to the amount of cytokine present.

• The reaction was stopped, and the absorbance was measured at a specific wavelength.

• Cytokine concentrations were determined by comparison with a standard curve.

Conclusion

Both Thienodolin and resveratrol demonstrate potent anti-inflammatory effects, albeit through different molecular mechanisms. Thienodolin presents a more targeted approach by specifically inhibiting the NF-κB and STAT1 pathways. In contrast, resveratrol's broader mechanism, which includes the modulation of MAPKs and activation of SIRT1, may offer advantages in complex inflammatory conditions. The detailed experimental data and protocols provided in this guide are intended to serve as a valuable resource for the scientific community, aiding in the advancement of research and development of novel anti-inflammatory therapeutics.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. resveratrol-inhibits-cytokine-production-in-lps-stimulated-raw264-7-cells-potentially-through-tlr4-myd88-nf-b-pathway - Ask this paper | Bohrium [bohrium.com]
• 4. Anti-Inflammatory Action and Mechanisms of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resveratrol-Induced Signal Transduction in Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]

independent validation of Thienodolin's anticancer properties

An Independent Comparative Guide to the Anticancer Potential of Thienodolin

Disclaimer: The following guide is based on publicly available scientific literature. As of late 2025, there are no published independent validation studies demonstrating the direct cytotoxic or antiproliferative effects of Thienodolin on cancer cell lines. The information presented herein focuses on its documented anti-inflammatory properties and compares its mechanism of action to other natural compounds with established anticancer effects that target similar signaling pathways.

Introduction

Thienodolin is a marine-derived natural product isolated from a Streptomyces species, which has garnered interest for its biological activities. Initial research has centered on its potent anti-inflammatory effects, specifically its ability to inhibit the production of nitric oxide (NO). This activity is significant because chronic inflammation is a well-established driver of carcinogenesis. Thienodolin exerts its effect by modulating key signaling pathways, namely Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 1 (STAT1), both of which are critically involved in cancer cell proliferation, survival, and metastasis.

This guide provides an objective comparison of Thienodolin with Luteolin, a widely studied plant flavonoid known for its anticancer properties. Luteolin also targets the NF-κB and STAT pathways, but unlike Thienodolin, its direct effects on cancer cell viability have been extensively documented. By comparing the known mechanism of Thienodolin with the established anticancer profile of Luteolin, this guide aims to provide a framework for researchers, scientists, and drug development professionals to evaluate the potential of Thienodolin as a chemopreventive or anticancer agent and to highlight the necessary future research.

Data Presentation: Comparative Analysis

The following tables summarize the available quantitative data for Thienodolin and compare it with data for the established anticancer agent, Luteolin.

Table 1: Bioactivity Profile of Thienodolin

Compound	Source	Target Cell Line	Bioassay	IC50 Value	Primary Mechanism

| Thienodolin | Streptomyces sp. (from marine sediment) | RAW 264.7 (murine macrophages) | Nitric Oxide Production Inhibition | 17.2 ± 1.2 µM[1] | Inhibition of iNOS expression via suppression of NF-κB and STAT1 activation[1][2] |

Table 2: Selected Anticancer Properties of Luteolin (Comparator)

Compound	Target Cancer Cell Line	Bioassay	IC50 Value	Observed Effects
Luteolin	MDA-MB-231 (Breast Cancer)	Cytotoxicity (MTS Assay)	41.9 µM[3]	Inhibition of proliferation, induction of apoptosis[3]
	EC1 / KYSE450 (Esophageal Carcinoma)	Cytotoxicity (CCK-8 Assay)	20 - 60 µM[4]	Inhibition of proliferation, induction of apoptosis via mitochondrial pathway[4]
	MCF-7 (Breast Cancer)	Cytotoxicity	~20-40 µM	Cell cycle arrest (G1 phase), induction of extrinsic and intrinsic apoptosis[5]

| | LoVo (Colon Cancer) | Cytotoxicity | 30.5 µM (72h)[6] | Cell cycle arrest at G2/M phase, induction of apoptosis[6] |

Experimental Protocols

To facilitate independent validation and further research, detailed methodologies for key experiments are provided below.

Protocol 1: Nitric Oxide (NO) Production Assay This protocol is used to assess the anti-inflammatory potential of a compound by measuring its ability to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., Thienodolin, 0-50 µM) for 15-30 minutes.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to each well, except for the negative control.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• NO Measurement: Measure the amount of nitrite (a stable product of NO) in the culture supernatant using the Griess Reagent System.

  • Transfer 50 µL of supernatant from each well to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution and incubate for another 10 minutes.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the concentration of nitrite by comparing the absorbance to a sodium nitrite standard curve. Determine the IC50 value of the compound.

Protocol 2: Cell Viability / Cytotoxicity Assay (MTT Assay) This protocol measures the metabolic activity of cells as an indicator of cell viability and is a standard method for screening the cytotoxic potential of anticancer compounds.

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., Luteolin, 0-100 µM) for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm.

• Analysis: Express cell viability as a percentage relative to the untreated control cells and calculate the IC50 value.

Protocol 3: Western Blot Analysis for Signaling Pathway Proteins This method is used to detect specific proteins in a sample and is crucial for elucidating the mechanism of action of a compound.

• Cell Lysis: Treat cells with the compound and/or stimulant (e.g., LPS) for the desired time, then wash with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 15-30 µg) from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-p-STAT1, anti-IκBα, anti-iNOS, and a loading control like anti-β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using densitometry software and normalize to the loading control.

Mandatory Visualizations

The following diagrams illustrate the known signaling pathway of Thienodolin and a generalized workflow for its independent validation.

Caption: Thienodolin's mechanism of action in LPS-stimulated macrophages.

Caption: Proposed workflow for independent validation of anticancer properties.

Conclusion and Future Directions

The available evidence establishes Thienodolin as a potent inhibitor of the pro-inflammatory NF-κB and STAT1 signaling pathways in macrophages. This mechanism is highly relevant to cancer prevention, as these pathways are frequently dysregulated in various cancers, promoting tumor growth and survival.

However, a direct comparison with established anticancer agents is currently impossible due to a lack of published data on Thienodolin's effects on cancer cell viability, proliferation, or apoptosis. The comparative data on Luteolin, a flavonoid that also targets these pathways, reveals the kind of robust, direct anticancer activity that must be investigated for Thienodolin. Luteolin has been shown to induce cell cycle arrest and apoptosis across multiple cancer cell lines with IC50 values in the micromolar range.

Therefore, the following steps are critical for the independent validation and future development of Thienodolin as a potential anticancer agent:

• In Vitro Screening: Thienodolin must be systematically tested against a panel of human cancer cell lines to determine its cytotoxic and antiproliferative IC50 values.

• Mechanism of Action in Cancer Cells: Studies should confirm whether the inhibition of NF-κB and STAT1 signaling by Thienodolin occurs in cancer cells and leads to downstream effects like cell cycle arrest and apoptosis.

• Comparative Studies: Direct, head-to-head studies comparing the potency and efficacy of Thienodolin with standard chemotherapeutic agents or other pathway inhibitors are necessary.

References

• 1. Marine Natural Products as Anticancer Agents 3.0 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Marine natural products as a source of novel anticancer drugs: an updated review (2019-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Luteolin inhibits cell cycle progression and induces apoptosis of breast cancer cells through downregulation of human telomerase reverse transcriptase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Luteolin inhibits cell proliferation and induces cell apoptosis via down-regulation of mitochondrial membrane potential in esophageal carcinoma cells EC1 and KYSE450 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Luteolin induces cell cycle arrest and apoptosis through extrinsic and intrinsic signaling pathways in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Luteolin, a Potent Anticancer Compound: From Chemistry to Cellular Interactions and Synergetic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Oncology Guide: Efficacy of Indole Derivatives versus Luteolin in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel and effective anticancer agents has led researchers to explore a vast array of natural and synthetic compounds. Among these, indole derivatives and the flavonoid luteolin have emerged as promising candidates, demonstrating significant cytotoxic and antiproliferative effects across various cancer types. This guide provides an objective comparison of the efficacy of these two compound classes, supported by experimental data, detailed methodologies, and visual representations of their molecular mechanisms to aid in research and development efforts.

Comparative Efficacy: Indole Derivatives vs. Luteolin

The following tables summarize the half-maximal inhibitory concentration (IC50) values of various indole derivatives and luteolin in different cancer cell lines, providing a quantitative comparison of their cytotoxic potential. Lower IC50 values indicate greater potency.

Table 1: Anticancer Activity of Indole Derivatives

Compound/Derivative	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Indole-3-carbinol (I3C)	Colon Cancer Cells	Colon Cancer	200-300	[1]
(3-Chloroacetyl)-indole (3CAI)	HCT116	Colon Cancer	<10	[1]
W24 (3-amino-1H-indazole derivative)	HGC-27	Gastric Cancer	0.43-3.88	[2]
Compound 10b (Indole derivative)	A549	Lung Cancer	0.12	[3]
Compound 10b (Indole derivative)	K562	Leukemia	0.01	[3]
Bisindole (Compound 30)	HepG2	Liver Cancer	7.37	[4]
Monoindole (Compound 4)	MOLT-3	Leukemia	46.23	[4]
Indole-based Bcl-2 Inhibitor (U1-6 series)	MDA-MB-231	Breast Cancer	Varies	[5]
Indole-based Bcl-2 Inhibitor (U1-6 series)	MCF-7	Breast Cancer	Varies	[5]
Indole-based Bcl-2 Inhibitor (U1-6 series)	A549	Lung Cancer	Varies	[5]
Indole-sulfonamide (Series H and I)	HepG2	Liver Cancer	7.37–26.00	[4]
2-(thiophen-2-yl)-1H-indole derivatives	HCT-116	Colon Cancer	7.1-11.9	[6]

Table 2: Anticancer Activity of Luteolin

Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Hela	Cervical Cancer	>30 (Cisplatin), 3 (with 5µM Luteolin)	[7]
MGC-803	Gastric Cancer	Varies (with Cisplatin)	[7]
HepG2	Liver Cancer	Varies (with Cisplatin)	[7]
A549	Lung Cancer	>100 (Bleomycin), ~10 (with 10µM Luteolin)	[7]
A549	Non-Small Cell Lung Cancer	41.59 (24h), 27.12 (48h), 24.53 (72h)	[8]
H460	Non-Small Cell Lung Cancer	48.47 (24h), 18.93 (48h), 20.76 (72h)	[8]
MDA-MB-231	Breast Cancer	20-40	[9]
MCF-7	Breast Cancer	3.10 µg/ml	[10]
HepG2	Liver Cancer	6.11 µg/ml	[10]
HCT-116	Colon Cancer	No activity	[10]
BGC-823	Gastric Cancer	20-60	[11]
HT-29	Colon Cancer	Varies	[12]

Experimental Protocols

Detailed methodologies for key assays cited in this guide are provided below to ensure reproducibility and facilitate further investigation.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[13][14][15][16]

Materials:

• 96-well plates

• Cancer cell lines

• Culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound (indole derivatives or luteolin) and incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Following treatment, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add 100-150 µL of a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

Apoptosis (Annexin V-FITC/PI) Assay

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.[17][18][19][20][21]

Materials:

• Flow cytometer

• Cancer cell lines

• Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4)

• Annexin V-FITC conjugate

• Propidium Iodide (PI) solution (50 µg/mL)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Induce apoptosis in cells by treating them with the test compounds for a specified duration.

• Harvest the cells (including any floating cells in the supernatant) and wash them with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 1-2 µL of PI solution to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle (Propidium Iodide) Analysis

This method utilizes propidium iodide (PI) to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.[22][23][24][25]

Materials:

• Flow cytometer

• Cancer cell lines

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

Procedure:

• Harvest and wash the cells with PBS.

• Fix the cells by slowly adding ice-cold 70% ethanol while vortexing to prevent clumping. Incubate on ice for at least 30 minutes.

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution, which includes RNase A to degrade RNA and ensure specific DNA staining.

• Incubate for 15-30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Signaling Pathways and Mechanisms of Action

The anticancer effects of indole derivatives and luteolin are mediated through the modulation of distinct signaling pathways, leading to the inhibition of cell proliferation, and induction of apoptosis.

Indole Derivatives: Targeting the PI3K/Akt Pathway

Many indole derivatives exert their anticancer effects by inhibiting the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is a critical regulator of cell survival, growth, and proliferation.[1][2][26][27][28]

Caption: Indole derivatives inhibit the PI3K/Akt pathway, leading to decreased cell proliferation and survival.

Luteolin: Modulating the MAPK Signaling Pathway

Luteolin has been shown to induce apoptosis and inhibit cell growth by modulating the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which is involved in cellular responses to a variety of stimuli.[11][12][29][30][31]

Caption: Luteolin modulates the MAPK signaling pathway, resulting in the inhibition of cell proliferation.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating the anticancer efficacy of a test compound.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. 1H-Indazoles derivatives targeting PI3K/AKT/mTOR pathway: Synthesis, anti-tumor effect and molecular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. [Effect of Luteolin and its combination with chemotherapeutic drugs on cytotoxicity of cancer cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of luteolin against non-small-cell lung cancer: a study based on network pharmacology, molecular docking, molecular dynamics simulation, and in vitro experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Differential effects of luteolin and its glycosides on invasion and apoptosis in MDA-MB-231 triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mejc.sums.ac.ir [mejc.sums.ac.ir]
• 11. Luteolin induces apoptosis in vitro through suppressing the MAPK and PI3K signaling pathways in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. broadpharm.com [broadpharm.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. texaschildrens.org [texaschildrens.org]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 19. bosterbio.com [bosterbio.com]
• 20. kumc.edu [kumc.edu]
• 21. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 22. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 23. vet.cornell.edu [vet.cornell.edu]
• 24. ucl.ac.uk [ucl.ac.uk]
• 25. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 26. Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 27. benthamdirect.com [benthamdirect.com]
• 28. Targeted regulation of PI3K/Akt/mTOR/NF-κB signaling by indole compounds and their derivatives: mechanistic details and biological implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Molecular targets of luteolin in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. The multifaceted anticancer potential of luteolin: involvement of NF-κB, AMPK/mTOR, PI3K/Akt, MAPK, and Wnt/β-catenin pathways | springermedicine.com [springermedicine.com]

A Head-to-Head Comparison of Thienodolin and Luteolin as Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, evidence-based comparison of the anti-inflammatory properties of Thienodolin and luteolin. By presenting quantitative data, experimental methodologies, and mechanistic insights, this document aims to inform research and development efforts in the field of inflammation therapeutics.

Quantitative Assessment of Anti-Inflammatory Activity

The following table summarizes the in vitro efficacy of Thienodolin and luteolin in inhibiting key inflammatory mediators. The data is primarily derived from studies on lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells, a standard model for assessing anti-inflammatory potential.

Parameter	Thienodolin	Luteolin	Reference Cell Line
NO Production Inhibition (IC50)	17.2 ± 1.2 µM[1]	Concentration-dependent inhibition observed, specific IC50 not provided in a directly comparable study.	RAW 264.7
iNOS Expression	Dose-dependent suppression of protein and mRNA levels[1]	Dose-dependent inhibition of protein and mRNA expression[2][3]	RAW 264.7[1][2][3]
COX-2 Expression	Not explicitly reported	Dose-dependent inhibition of protein and mRNA expression[2][3]	RAW 264.7[2][3]
TNF-α Production	Not explicitly reported	Significant inhibition at 2 µM[4] and 25 µM[2]	RAW 264.7[2][4]
IL-6 Production	Not explicitly reported	Significant inhibition at 2 µM[4] and in a dose-dependent manner (5-25 µM)[2]	RAW 264.7[2][4]
IL-1β Production	Not explicitly reported	Significant inhibition at 4 µM and 20 µM	RAW 264.7

Mechanisms of Action: A Comparative Overview

Both Thienodolin and luteolin exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. However, their specific targets within these pathways appear to differ.

Thienodolin has been shown to inhibit the inflammatory response by:

• Blocking the degradation of IκBα, which consequently prevents the nuclear translocation of the NF-κB p65 subunit[1].

• Inhibiting the phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) at Tyr701[1].

• Notably, Thienodolin did not affect the phosphorylation of mitogen-activated protein kinases (MAPKs), including p38, ERK1/2, and JNK[1].

Luteolin demonstrates a broader mechanism of action, impacting multiple signaling cascades:

• It inhibits the NF-κB pathway by preventing the degradation of IκBα and the subsequent nuclear translocation of p65[2].

• Luteolin also downregulates the MAPK signaling pathway, affecting the phosphorylation of ERK, JNK, and p38 proteins.

• Furthermore, it has been shown to suppress the JAK/STAT pathway, contributing to its anti-inflammatory effects[5][6][7].

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by Thienodolin and luteolin.

Caption: Thienodolin's anti-inflammatory mechanism.

Caption: Luteolin's multi-pathway anti-inflammatory action.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of Thienodolin and luteolin.

In Vitro Anti-Inflammatory Assays in RAW 264.7 Macrophages

Caption: Workflow for in vitro anti-inflammatory assays.

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophages.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Plating: Cells are seeded in appropriate well plates (e.g., 96-well for NO assay, 24-well for ELISA, 6-well for Western blot and qPCR) and allowed to adhere overnight.

• Pre-treatment: Cells are pre-treated with various concentrations of Thienodolin or luteolin for a specified time (e.g., 15-30 minutes) before stimulation[1][2].

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) at a concentration of 100 ng/mL to 1 µg/mL[1][2][4].

2. Nitric Oxide (NO) Production Assay (Griess Assay):

• Principle: Measures the concentration of nitrite, a stable product of NO, in the cell culture supernatant.

• Procedure:

  • After the incubation period (typically 18-24 hours post-LPS stimulation), collect the cell culture supernatant[1].

  • Mix an equal volume of supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

3. Cytokine Measurement (ELISA):

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Procedure:

  • Collect cell culture supernatant at a specified time point (e.g., 8 hours for TNF-α and IL-6) after LPS stimulation[2].

  • Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit.

  • This typically involves coating a plate with a capture antibody, adding the supernatant, followed by a detection antibody, an enzyme-linked secondary antibody, and a substrate to produce a colorimetric signal.

  • Measure the absorbance and calculate the cytokine concentration based on a standard curve.

4. Protein Expression Analysis (Western Blot):

• Principle: Western blotting is used to detect and quantify the expression levels of specific proteins (e.g., iNOS, COX-2, IκBα, p65, p-STAT1, p-MAPKs) in cell lysates.

• Procedure:

  • Lyse the cells at the desired time point after treatment and stimulation.

  • Determine the protein concentration of the lysates.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein.

  • Wash and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensity and normalize to a loading control (e.g., β-actin or GAPDH).

5. mRNA Expression Analysis (RT-qPCR):

• Principle: Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR) is used to measure the relative expression levels of target genes (e.g., iNOS, COX-2, TNF-α, IL-6).

• Procedure:

  • Isolate total RNA from the treated and stimulated cells.

  • Reverse transcribe the RNA into complementary DNA (cDNA).

  • Perform qPCR using specific primers for the target genes and a reference gene (e.g., GAPDH).

  • Analyze the amplification data to determine the relative fold change in gene expression using the ΔΔCt method.

Conclusion

Both Thienodolin and luteolin demonstrate significant anti-inflammatory properties in vitro. Thienodolin appears to act through a more targeted mechanism, primarily inhibiting the NF-κB and STAT1 pathways. In contrast, luteolin exhibits a broader spectrum of activity, modulating the NF-κB, MAPK, and JAK-STAT signaling cascades. The provided quantitative data, while not always directly comparable due to variations in experimental conditions, suggests that both compounds are potent inhibitors of inflammatory mediators. Further head-to-head studies under identical experimental conditions are warranted to definitively establish their comparative efficacy and to further elucidate their therapeutic potential for the treatment of inflammatory diseases.

References

• 1. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Luteolin suppresses inflammation-associated gene expression by blocking NF-κB and AP-1 activation pathway in mouse alveolar macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Luteolin alleviates NLRP3 inflammasome activation and directs macrophage polarization in lipopolysaccharide-stimulated RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Luteolin attenuates experimental dry eye disease via dual modulation of macrophage JAK-STAT signaling and corneal epithelial MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Therapeutic potential of luteolin in neurodegenerative disorders: targeting Nrf2, NFĸB, MAPK, and JAK-STAT pathways to combat neuroinflammation and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Thienodolin's Gene Expression Effects: A Comparative Guide to Reproducibility and Alternatives

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Thienodolin's effects on gene expression with alternative compounds. We delve into the available experimental data, provide detailed protocols for replication, and visualize the key signaling pathways.

Thienodolin, a natural product isolated from a marine-derived Streptomyces species, has been identified as a potent inhibitor of inducible nitric oxide synthase (iNOS) expression in macrophage cell lines. Its mechanism of action involves the suppression of key inflammatory signaling pathways, making it a compound of interest for anti-inflammatory and cancer chemoprevention research. However, the reproducibility of its effects is a critical consideration for its potential as a therapeutic agent. This guide aims to provide an objective overview of the reported effects of Thienodolin on gene expression, compare it with other compounds targeting similar pathways, and provide the necessary details for researchers to attempt to reproduce and validate these findings.

Comparative Analysis of iNOS Inhibition

Thienodolin has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells with an IC50 of 17.2 ± 1.2 μM.[1][2] This effect is attributed to the dose-dependent suppression of iNOS at both the mRNA and protein levels.[1][2][3] To provide a context for these findings, the following table compares Thienodolin's activity with other compounds known to inhibit iNOS expression through similar mechanisms.

Compound	Cell Line	Stimulant	IC50 for NO Inhibition (μM)	Effect on iNOS mRNA	Effect on iNOS Protein	Targeted Pathway(s)	Reference
Thienodolin	RAW 264.7	LPS	17.2 ± 1.2	Suppressed	Suppressed	NF-κB, STAT1	[1][3]
Oroxylin A	BV-2	LPS	10-100 (dose-dependent inhibition)	Suppressed	Suppressed	STAT1	[4]
Andrographolide	RAW 264.7	LPS + IFN-γ	17.4 ± 1.1	No significant effect	Reduced	Post-transcriptional	[5]
Oenothein B	RAW 264.7	LPS, TLR2 & TLR4 agonists	10-60 μg/mL (dose-dependent inhibition)	Reduced	Reduced	NF-κB	[6]

Note: Direct comparison of IC50 values should be approached with caution due to variations in experimental conditions between studies.

Signaling Pathways and Experimental Workflow

To understand the mechanism of action and the experimental setup for assessing the effects of Thienodolin, the following diagrams illustrate the targeted signaling pathway and a typical experimental workflow.

Caption: Thienodolin's inhibitory effect on the iNOS signaling pathway.

Caption: Experimental workflow for assessing Thienodolin's effect on iNOS expression.

Experimental Protocols

To facilitate the reproducibility of the findings, detailed experimental protocols based on the available literature are provided below.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cells.

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed RAW 264.7 cells in appropriate culture plates (e.g., 6-well plates for protein/RNA extraction, 96-well plates for NO measurement) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with varying concentrations of Thienodolin (e.g., 0, 10, 25, 50 µM) for 15 minutes.

  • Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL.

Nitric Oxide (NO) Production Assay (Griess Assay)

• After 24 hours of LPS stimulation, collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration using a sodium nitrite standard curve.

Western Blot Analysis for iNOS Protein Expression

• Following an 18-hour incubation with Thienodolin and LPS, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Determine the protein concentration of the lysates using a Bradford or BCA assay.

• Separate equal amounts of protein (e.g., 15 µg) by SDS-PAGE on a 9% polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against iNOS overnight at 4°C.

• Incubate with a primary antibody against a loading control (e.g., β-actin) to ensure equal protein loading.

• Wash the membrane and incubate with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

RT-PCR for iNOS mRNA Expression

• After a 5-hour incubation with Thienodolin and LPS, extract total RNA from the cells using a suitable RNA isolation kit.

• Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcriptase enzyme.

• Perform polymerase chain reaction (PCR) using specific primers for iNOS and a housekeeping gene (e.g., β-actin).

• Analyze the PCR products by agarose gel electrophoresis.

Reproducibility and Future Directions

The primary study on Thienodolin's effect on iNOS gene expression provides a solid foundation for its potential as an anti-inflammatory agent.[1][3] However, to the best of our knowledge, there are no independent published studies that have explicitly aimed to reproduce these findings. The lack of replication studies is a significant gap in the literature and a crucial consideration for any further development of this compound.

Researchers are encouraged to use the protocols outlined in this guide to independently verify the reported effects of Thienodolin on the NF-κB and STAT1 signaling pathways and subsequent iNOS expression. Such studies are essential to validate the initial findings and to build a more robust understanding of Thienodolin's therapeutic potential. Future research should also focus on in vivo studies to determine the efficacy and safety of Thienodolin in animal models of inflammation.

References

• 1. Suppression of nitric oxide synthase by thienodolin in lipopolysaccharide-stimulated RAW 264.7 murine macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Suppression of Nitric Oxide Synthase by Thienodolin in Lipopolysaccharide-stimulated RAW 264.7 Murine Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. STAT1 mediates oroxylin a inhibition of iNOS and pro-inflammatory cytokines expression in microglial BV-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of suppression of inducible nitric oxide synthase (iNOS) expression in RAW 264.7 cells by andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of NF-κB-dependent cytokine and inducible nitric oxide synthesis by the macrocyclic ellagitannin oenothein B in TLR-stimulated RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]